C.I.Reactive Black 19
Description
Environmental Persistence and Recalcitrance
The complex aromatic structures of reactive dyes make them stable and resistant to degradation under natural environmental conditions. sustainability-directory.com Azo dyes, a common class of reactive dyes, are generally considered resistant to aerobic degradation. plymouth.ac.uk This stability, while desirable for textile applications, means they persist in ecosystems, posing long-term risks. sustainability-directory.com
High Water Solubility and Effluent Contamination
A significant issue with reactive dyeing processes is their relatively low fixation efficiency. researchgate.net A substantial portion of the dye does not bind to the fabric and is lost to the wastewater during the dyeing and subsequent washing steps. researchgate.netmdpi.com This occurs partly because the dyes can react with water (hydrolysis) instead of the fiber, reducing the fixation efficiency and increasing the pollutant load in the effluent. sustainability-directory.commdpi.com Their high solubility facilitates their dispersal in aquatic environments, leading to aesthetic pollution and reducing light penetration, which can impair photosynthetic processes. sustainability-directory.com
Contribution to Water Quality Degradation
The discharge of dyehouse wastewater significantly impacts water quality indicators. The presence of unfixed dyes and the various auxiliary chemicals used in the dyeing process contribute to high levels of Chemical Oxygen Demand (COD) and Biological Oxygen Demand (BOD). sustainability-directory.com This organic load can deplete dissolved oxygen in receiving water bodies, harming aquatic life. sustainability-directory.com Furthermore, some azo dyes and their degradation byproducts, such as aromatic amines, are known to be potentially toxic or carcinogenic, adding another layer of environmental concern. sustainability-directory.comtuiasi.romdpi.com Because of these characteristics, developing effective treatment methods is crucial, and reactive dyes serve as standard target compounds for evaluating the efficacy of new technologies. mdpi.com
Properties
CAS No. |
12270-65-4 |
|---|---|
Molecular Formula |
C11H10N2O2 |
Synonyms |
C.I.Reactive Black 19 |
Origin of Product |
United States |
Research Context of C.i. Reactive Black 19 in Wastewater Treatment and Environmental Systems
Advanced Oxidation Processes (AOPs) for C.I. Reactive Black 19 Degradation
Ozonation-Based Degradation Studies
Ozonation is a well-established AOP that utilizes ozone (O₃) as a potent oxidizing agent for the treatment of textile wastewater. The degradation of dyes like C.I. Reactive Black 19 (an anthraquinone dye often referred to as Reactive Blue 19 in literature) via ozonation can occur through two primary pathways: a direct reaction with molecular ozone or an indirect reaction with hydroxyl radicals formed from ozone decomposition in water. iwaponline.commst.edu The dominance of either pathway is heavily influenced by process conditions such as pH. iwaponline.commst.edu
The direct reaction of molecular ozone is highly selective and typically targets electron-rich moieties within the dye molecule, such as the chromophoric groups responsible for its color. mst.eduresearchgate.net For C.I. Reactive Black 19, studies have shown that direct ozonation is particularly effective for decolorization, especially under acidic conditions. iwaponline.comresearchgate.net At a pH of 3, the main oxidant is molecular O₃ due to its slower decomposition rate, which leads to a higher rate of color removal compared to neutral or alkaline conditions. iwaponline.com This suggests that the molecular ozone is more effective than •OH radicals in attacking the specific chromophoric structure of this anthraquinone dye. iwaponline.comconicet.gov.ar
While decolorization can be rapid, achieving complete mineralization (the conversion of organic carbon to CO₂) through direct ozonation alone is less efficient. Research has demonstrated that for an initial C.I. Reactive Black 19 concentration of 230 mg L⁻¹, more than 99% color conversion can be achieved within 10 minutes of ozonation; however, 95% of the initial Total Organic Carbon (TOC) remains in the solution, indicating the persistence of organic intermediates. iwaponline.com Combining ozonation with UV radiation (UV/O₃) can enhance mineralization by promoting the generation of additional •OH radicals. iwaponline.com For instance, after 120 minutes of treatment, single ozonation achieved 52% TOC removal, whereas the UV/O₃ process reached 94% TOC removal under similar conditions. iwaponline.com
| Treatment Process | Reaction Time (min) | Color Removal (%) | TOC Removal (%) | Initial Conditions | Source |
| Ozonation (O₃) | 10 | >99 | ~5 | 230 mg/L RB19, pH 6 | iwaponline.com |
| Ozonation (O₃) | 120 | >99 | 52 | 230 mg/L RB19, pH 6 | iwaponline.com |
| UV/O₃ | 120 | >99 | 94 | 230 mg/L RB19, pH 6, 40W UV | iwaponline.com |
To enhance the efficiency of ozonation, particularly mineralization, catalysts are often employed. Catalytic ozonation can proceed through homogeneous or heterogeneous pathways. Many metal catalysts, including Fe(II), Mn(II), and Co(II), have been used to promote the generation of hydroxyl radicals from ozone. uts.edu.au The use of iron-based catalysts is common due to their availability and effectiveness. researchgate.net
Studies have shown that for C.I. Reactive Black 19, the decolorization and mineralization efficiencies are higher with an O₃/Fe(II) system compared to ozonation alone. uts.edu.au While much of the recent detailed research on iron-loaded catalysts has focused on other reactive dyes like C.I. Reactive Black 5 (RB5), the findings offer valuable insights. For example, in the degradation of RB5 using an iron-loaded dead leaf ash (Fe-DLA) catalyst, the combined catalytic process (Fe-DLA/O₃) improved dye degradation by 25% compared to single ozonation. mdpi.comresearchgate.net The mechanism involves the interaction of aqueous ozone with iron on the catalyst surface, leading to the enhanced production of OH radicals, which are crucial for achieving significant mineralization. researchgate.netmdpi.com
Several environmental and operational factors significantly influence the effectiveness of the ozonation process for C.I. Reactive Black 19 degradation.
pH: The pH of the solution is a critical parameter. For C.I. Reactive Black 19, the highest decolorization rate occurs at an acidic pH of 3. iwaponline.comresearchgate.net This is attributed to the direct attack by molecular ozone on the dye's chromophore. iwaponline.com This contrasts with many other dyes where alkaline conditions (pH > 8) are more favorable because they accelerate the decomposition of ozone into more powerful, non-selective hydroxyl radicals. iwaponline.com
Initial Dye Concentration: The initial concentration of the dye affects degradation efficiency. An increase in the initial C.I. Reactive Black 19 concentration leads to a decrease in the conversion rate over a given time period. iwaponline.com This is because the ratio of ozone to dye molecules decreases, and the higher concentration of dye can lead to the generation of more intermediate by-products that compete for oxidants. conicet.gov.ar
Ozone Dosage: A higher ozone dosage generally results in a more pronounced and rapid decolorization and mineralization of C.I. Reactive Black 19. iwaponline.com Increasing the ozone inlet concentration from 56.1 to 99.1 mg L⁻¹ increased the TOC conversion from 52% to 86% after 120 minutes of reaction. iwaponline.com This is expected, as a higher dosage increases the concentration of dissolved ozone and the subsequent generation of hydroxyl radicals. mdpi.com
Presence of Scavengers: The presence of co-substrates and radical scavengers in textile effluent can impact ozonation efficiency. For instance, the addition of tert-butyl alcohol (TBA), a known hydroxyl radical scavenger, can reduce the elimination rate of the dye, confirming the role of •OH radicals in the degradation pathway, especially in catalytic systems or at higher pH. mdpi.comresearchgate.net
| Parameter | Condition | Effect on C.I. Reactive Black 19 Degradation | Source |
| pH | pH 3 | Highest decolorization rate (favors direct O₃ attack) | iwaponline.comresearchgate.net |
| pH > 8 | Lower decolorization rate compared to acidic pH | iwaponline.com | |
| Initial Dye Conc. | Increasing | Decreases percent conversion rate at a given time | iwaponline.com |
| Ozone Dosage | Increasing | Increases both decolorization and mineralization rates | iwaponline.com |
Fenton and Photo-Fenton Processes for C.I. Reactive Black 19
The Fenton process is an AOP that uses a mixture of hydrogen peroxide (H₂O₂) and an iron catalyst (typically Fe²⁺) to generate hydroxyl radicals. The efficiency of this process can be significantly enhanced by the application of UV-visible light, a process known as photo-Fenton. mdpi.com
In a homogeneous photo-Fenton system, both the iron catalyst and the substrate are dissolved in the aqueous phase. The process is highly effective for degrading recalcitrant dyes. The mechanism is enhanced by light, which facilitates two additional pathways for hydroxyl radical production: the photoreduction of Fe³⁺ back to Fe²⁺ and the photolysis of hydrogen peroxide. mdpi.com
The photo-Fenton process has been identified as a particularly efficient method for the degradation of C.I. Reactive Black 19. mdpi.com One comparative study of various AOPs found that the photo-Fenton process achieved the highest removal rates, with 99.4% total color removal and 94.5% dissolved organic carbon (DOC) removal. mdpi.com
While detailed studies on homogeneous systems for this specific dye are limited, research on closely related heterogeneous systems provides insight into optimal conditions. For example, a study on the degradation of Reactive Blue 19 using a recyclable cobalt ferrite (B1171679) (CoFe₂O₄) nano-magnetic catalyst in a photo-Fenton-like process identified the following optimal conditions for maximum removal:
| Parameter | Optimal Value | Resulting Removal Efficiency (%) | Source |
| pH | 3 | 97.3 | researchgate.net |
| Catalyst Dosage | 1.5 g/L | 97.3 | researchgate.net |
| H₂O₂ Concentration | 80 mM | 97.3 | researchgate.net |
| Reaction Time | 60 min | 97.3 | researchgate.net |
These findings underscore that acidic conditions (pH 3) are optimal for the Fenton reaction, preventing the precipitation of iron hydroxides and maximizing the generation of hydroxyl radicals. researchgate.net The catalyst and H₂O₂ concentrations are also key variables that must be optimized to ensure efficient degradation. researchgate.net
Heterogeneous Photo-Fenton Catalysis
Heterogeneous photo-Fenton catalysis has emerged as a promising advanced oxidation process (AOP) for the degradation of recalcitrant organic pollutants like C.I. Reactive Black 19 (RB5). This process utilizes solid catalysts, thereby minimizing the issue of iron sludge formation commonly associated with homogeneous Fenton reactions. Magnetite (Fe3O4) is a frequently studied catalyst due to its magnetic properties, which facilitate easy recovery and reuse. mdpi.com The catalytic activity of magnetite is enhanced in the photo-Fenton process, where the presence of light accelerates the generation of highly reactive hydroxyl radicals (•OH), the primary oxidant responsible for dye degradation. mdpi.com
The stability and reusability of the catalyst are critical for practical applications. Studies have focused on improving the properties of magnetite to create a highly stable catalyst for the oxidative degradation of dyes at a near-neutral pH. mdpi.com The development of such robust catalysts is essential for making the heterogeneous photo-Fenton process a more economically viable and environmentally friendly technology for treating textile wastewater containing C.I. Reactive Black 19.
Optimization of Oxidant Dosages and Reaction Conditions
The efficiency of the photo-Fenton process for the degradation of C.I. Reactive Black 19 is highly dependent on the optimization of oxidant dosages and various reaction conditions. Key parameters that are frequently investigated include the concentrations of hydrogen peroxide (H₂O₂), the ferrous iron (Fe²⁺) catalyst, and the initial dye concentration, as well as the pH of the solution and the reaction time.
Response surface methodology (RSM) has been effectively employed to study the interactive effects of these variables and to determine the optimal conditions for maximizing the degradation of C.I. Reactive Black 5 (RB5). researchgate.net One such study identified the optimum conditions for the highest percentage of Chemical Oxygen Demand (COD) removal as 13.236 mM of H₂O₂, 0.5 mM of Fe²⁺, and an initial RB5 concentration of 0.1008 mM. researchgate.net This highlights the critical role of the H₂O₂/Fe²⁺ ratio, which directly influences the generation of hydroxyl radicals (•OH), the primary oxidizing species in the Fenton reaction. pjoes.com
An excess of H₂O₂ can have a detrimental effect on the degradation efficiency due to its hydroxyl radical scavenging effect and the recombination of hydroxyl radicals. pjoes.com Similarly, while an increase in Fe²⁺ concentration can enhance the dye removal rate, an excessive amount may lead to a plateau or even a decrease in efficiency. pjoes.comsums.ac.ir The pH of the reaction medium is another crucial factor, with acidic conditions (typically around pH 3) being optimal for the classic Fenton reaction. sums.ac.ir The reaction time also plays a significant role, with studies showing that a substantial portion of the degradation can occur within a relatively short period. For instance, in the treatment of Reactive Red 198, a maximum removal efficiency of 92% was achieved in 90 minutes. sums.ac.ir
The following table summarizes the optimized conditions found in a study for the photo-Fenton treatment of C.I. Reactive Black 5:
| Parameter | Optimized Value |
| H₂O₂ Concentration | 13.236 mM |
| Fe²⁺ Concentration | 0.5 mM |
| C.I. Reactive Black 5 Concentration | 0.1008 mM |
| Table based on data from a study on photo-Fenton treatment of C.I. Reactive Black 5. researchgate.net |
Photocatalytic Decomposition of C.I. Reactive Black 19
UV-initiated photocatalysis using semiconductor nanoparticles like titanium dioxide (TiO₂) and zinc oxide (ZnO) is a widely researched method for the degradation of C.I. Reactive Black 19. ums.edu.mynih.govekb.eg These materials, when irradiated with UV light, generate electron-hole pairs that lead to the formation of highly reactive oxygen species (ROS), such as hydroxyl radicals (•OH), which can break down the complex structure of the dye. ums.edu.my
TiO₂, particularly the P25 Degussa form, is a popular photocatalyst due to its high photoactivity, chemical stability, and low cost. ums.edu.mymdpi.com Studies have demonstrated the effectiveness of the UV/TiO₂ system in degrading C.I. Reactive Black 5 (RB5). ums.edu.myinesctec.pt The efficiency of this process is influenced by parameters such as catalyst loading, initial dye concentration, pH, and irradiation time. mdpi.cominesctec.pt For instance, an increase in TiO₂ concentration generally enhances the degradation rate up to an optimal point, beyond which the solution's turbidity can hinder light penetration. inesctec.pt Research has shown that under optimal conditions, significant decolorization and degradation of RB5 can be achieved. mdpi.cominesctec.pt One study reported 75% degradation of C.I. Reactive Black 5 after 30 minutes of UV irradiation in the presence of 1 g·L⁻¹ of TiO₂. mdpi.com Another study using UV-A LEDs and TiO₂ P-25 achieved 89% decolorization of RB5 under optimized conditions of 1.0 g/L of TiO₂, an irradiance of 40 W/m², and a dye concentration of 50 mg/L. inesctec.pt
ZnO nanoparticles also serve as effective photocatalysts for the degradation of C.I. Reactive Black 19 under UV irradiation. nih.govekb.eg The photocatalytic activity of ZnO is attributed to its wide bandgap and high electron mobility. researchgate.net Research has compared the efficiency of ZnO nanoparticles with the photo-Fenton process, showing that while photo-Fenton can achieve a faster initial decolorization rate, ZnO is also a viable option. ekb.eg The particle size and morphology of the ZnO nanoparticles can influence their photocatalytic performance. ekb.eg For example, ZnO nanoparticles with a particle size range of 19.1 to 33.1 nm have been synthesized and used for RB5 degradation. ekb.eg
The table below presents data from a study on the photocatalytic degradation of Reactive Black 5 using ZnO nanoparticles under UV irradiation.
| Parameter | Value |
| ZnO Nanoparticle Size | 19.1 - 33.1 nm |
| Decolorization with 0.1 g ZnO NPs (5 min) | 24% |
| Table based on data from a study investigating ZnO nanoparticles for the degradation of C.I. Reactive Black 5. ekb.eg |
Visible-light photocatalysis has garnered significant attention for the degradation of C.I. Reactive Black 19 due to its ability to utilize a larger portion of the solar spectrum. This is often achieved by using novel composite materials with narrower band gaps.
A notable example is the use of a cotton-based bismuth vanadate (B1173111)/silver (BiVO₄/Ag) composite. researchgate.netrsc.org BiVO₄ is a promising visible-light photocatalyst due to its narrow band gap, but it can suffer from a high recombination rate of photogenerated electron-hole pairs. oup.comnih.gov The incorporation of silver (Ag) can enhance its photocatalytic activity. In one study, a BiVO₄/Ag composite synthesized via a hydrothermal method demonstrated excellent photocatalytic performance for the degradation of C.I. Reactive Black 5 (RB5). researchgate.netrsc.org Under irradiation from a 1 kW xenon lamp, a degradation rate of 99% was achieved within 90 minutes. researchgate.netrsc.org This composite also showed good reusability, maintaining over 90% of its photocatalytic performance after five cycles. researchgate.netrsc.org
Another effective composite system for the degradation of RB5 is strontium titanate/cerium oxide (SrTiO₃/CeO₂). researchgate.netnih.gov This heterojunction has been investigated for the degradation of RB5 under UV irradiation at a high pH of 12.0. nih.gov The study monitored the degradation by observing the disappearance of the chromophore structure and the naphthalene (B1677914) and benzene (B151609) components of the RB5 molecule. nih.gov The mechanism was found to be complex, with initial decolorization proceeding through photolysis and/or reaction with superoxide (B77818) radicals (O₂•⁻) in the bulk solution. nih.gov Subsequent cleavage of the aromatic rings was attributed to reactions on the catalyst surface involving holes (h(vb)⁺) and adsorbed hydroxyl radicals (•OH(ads)). nih.gov
The following table summarizes the performance of the BiVO₄/Ag composite in the degradation of C.I. Reactive Black 5.
| Photocatalyst | Light Source | Degradation Time | Degradation Rate |
| Cotton-based BiVO₄/Ag | 1 kW Xenon Lamp | 90 min | 99% |
| Table based on data from a study on the hydrothermal synthesis of a cotton-based BiVO₄/Ag composite. researchgate.netrsc.org |
The development of novel photocatalytic composites is a key area of research for enhancing the degradation efficiency of C.I. Reactive Black 19. Among these, Zeolitic Imidazolate Frameworks (ZIFs), a subclass of Metal-Organic Frameworks (MOFs), have shown significant potential. ZIF-8, in particular, has been investigated as a photocatalyst due to its high surface area, porous structure, and tunable properties. rsc.orgresearchgate.net
Recent studies have focused on synthesizing ZIF-8 with different morphologies to optimize its photocatalytic activity. rsc.orgresearchgate.net For instance, ZIF-8 photocatalysts with dodecahedral, pitaya-like, and leaf-like structures have been successfully synthesized by varying the solvent composition during preparation. rsc.orgresearchgate.net Research has shown that the leaf-like structure of ZIF-8 (ZIF-8-F3) exhibited the highest efficiency in degrading Reactive Black KN-B dye (a variant of C.I. Reactive Black 5) under 365 nm UV irradiation. rsc.orgresearchgate.net This enhanced performance is attributed to the efficient suppression of electron-hole recombination and improved migration of charge carriers, leading to a higher production of reactive oxygen species. rsc.orgresearchgate.net
The photocatalytic performance of ZIF-8-F3 was further optimized by investigating the effects of pH, initial dye concentration, and catalyst dosage. rsc.orgresearchgate.net Under optimal conditions of pH 11 and a catalyst dosage of 1.0 g L⁻¹, more than 95% of the dye was degraded within 2 hours. rsc.orgresearchgate.net This demonstrates the promise of morphologically controlled ZIF-8 as a highly efficient and reusable photocatalyst for the treatment of wastewater containing C.I. Reactive Black 19. rsc.orgresearchgate.net
The table below summarizes the degradation of Reactive Black KN-B using the leaf-like ZIF-8-F3 photocatalyst.
| Photocatalyst | pH | Catalyst Dosage | Degradation Time | Degradation Efficiency |
| ZIF-8-F3 (leaf-like) | 11 | 1.0 g L⁻¹ | 2 hours | >95% |
| Table based on data from a study on the degradation of Reactive Black KN-B dye by ZIF-8 photocatalysts. rsc.orgresearchgate.net |
Electrochemical Advanced Oxidation Processes (EAOPs)
Electrochemical Advanced Oxidation Processes (EAOPs) represent a powerful and environmentally friendly approach for the degradation of persistent organic pollutants like C.I. Reactive Black 19. uminho.ptresearchgate.net These methods are based on the electrochemical generation of highly reactive species, primarily hydroxyl radicals (•OH), which are strong oxidizing agents capable of mineralizing organic compounds. uminho.pt
One common EAOP involves the use of a Boron-Doped Diamond (BDD) anode. BDD anodes are known for their high efficiency in generating •OH radicals and their chemical stability. Studies on the electrochemical oxidation of RB-19 using a BDD/Ti anode have shown that the dye concentration decay follows pseudo-first-order kinetics, with the rate constant increasing with the applied current density. researchgate.net Complete color removal has been reported in as little as 40 minutes, with up to 99% of Total Organic Carbon (TOC) removal achieved in 8 hours, indicating a high degree of mineralization. researchgate.net Analysis of the degradation byproducts has identified intermediates such as amino-anthraquinone, keto-enolic tautomers, hydroquinone, benzoquinone, benzoic acid, phenol, and aliphatic acids like oxalic acid. researchgate.net
Another variation of EAOPs is the electro-Fenton process, where Fe²⁺ ions are continuously regenerated at the cathode, which then react with hydrogen peroxide (H₂O₂) to produce •OH radicals via the Fenton reaction. An adaptation of this is the electrochemical degradation in the presence of H₂O₂ and copper ions. uminho.pt In this system, electrochemically generated Cu⁺ ions react with H₂O₂ to produce hydroxyl radicals, leading to the oxidation and degradation of the dye. uminho.pt For C.I. Reactive Black 5, this method has proven effective, achieving color removal of 95.3% and 94.3% for 5% and 20% dye solutions, respectively, within 90 minutes under specific H₂O₂ and CuSO₄ concentrations. uminho.pt
The following table presents results from a study on the electrochemical degradation of C.I. Reactive Black 5.
| Method | Dye Solution Concentration | Treatment Time | Color Removal |
| Electrochemical (H₂O₂/Cu²⁺) | 5% | 90 min | 95.3% |
| Electrochemical (H₂O₂/Cu²⁺) | 20% | 90 min | 94.3% |
| Table based on data from a study on the advanced electrochemical oxidation of C.I. Reactive Black 5. uminho.pt |
Electrochemical Degradation of C.I. Reactive Black 5
While the primary focus is on C.I. Reactive Black 19, studies on the structurally similar C.I. Reactive Black 5 (RB5) provide valuable insights into electrochemical degradation mechanisms. Advanced Electrochemical Oxidation Processes (AEOPs) have demonstrated effectiveness in degrading RB5. uminho.pt One such process involves the electrochemical generation of hydroxyl radicals (HO•) through the reaction of hydrogen peroxide (H2O2) with electrochemically generated copper ions (Cu+). uminho.pt This method has achieved significant color removal, with studies showing 94.3% to 95.3% decolorization of RB5 solutions within 90 minutes. uminho.pt The efficiency of this process is influenced by the concentrations of H2O2 and copper sulfate (B86663) (CuSO4). uminho.pt
Another approach utilizes novel Sb-doped SnO2 ceramic electrodes. researchgate.net Research has shown that these electrodes can lead to the discoloration of RB5 solutions through oxidation, although this may occur without a corresponding reduction in Chemical Oxygen Demand (COD), indicating that the aromatic rings of the dye molecule are more resistant to degradation. researchgate.net The use of dimensionally stable anodes and stainless steel cathodes with NaCl as a supporting electrolyte has also been explored, comparing direct electrochemical treatment with chemical treatment using electrochemically generated hypochlorite (B82951). nih.gov
Electrocoagulation Applications
Electrocoagulation (EC) is an effective technique for the removal of C.I. Reactive Black 19 from aqueous solutions. This process utilizes sacrificial anodes, typically aluminum or iron, which dissolve to form metallic hydroxides that can remove pollutants by precipitation and adsorption.
Research has demonstrated high removal efficiencies for C.I. Reactive Black 19 using EC with aluminum electrodes. jecst.org The optimization of operational parameters such as pH, electrolysis time (ET), and current density (CD) is crucial for maximizing dye removal. jecst.org One study, using a Box-Behnken design, identified the optimal conditions for the removal of a similar reactive dye, Reactive Green 19, as a pH of 11, a KCl concentration of 0.005 M, and an electrode distance of 1 cm, achieving over 93% removal at a voltage of 40V. muk.ac.ir For C.I. Reactive Black 19, electrolysis time and current density were found to be the most influential factors. jecst.org Under optimized conditions (pH 8.4, ET 24.17 minutes, and CD 59.11 mA/cm²), a dye removal efficiency of 96.25% was achieved experimentally. jecst.org
Similarly, studies with iron electrodes for the treatment of Reactive Blue 19 have shown up to 98.72% color removal at a pH of 7, a current density of 3.75 mA/cm², and a treatment time of 60 minutes, highlighting the versatility of the EC process. researchgate.net
Hybrid and Combined Advanced Oxidation Systems
To enhance the degradation efficiency of C.I. Reactive Black 19, researchers have explored hybrid systems that combine different advanced oxidation and other treatment processes.
Integration of UV-LED and Chlorination
The combination of UV-LED irradiation with chlorination has been investigated for the degradation of similar reactive dyes like Reactive Blue 19 (RB19). nih.gov This hybrid AOP has shown significantly better performance than either UV-LED irradiation or chlorination alone. nih.gov Studies have reported over 99% removal of RB19 within 30 minutes under optimized conditions (pH 5, 300 μM chlorine concentration, and 20 mg/L initial dye concentration). nih.gov The primary reactive species responsible for the degradation in this system are hydroxyl radicals (OH•), with chlorine radicals (Cl•) playing a minor role. nih.govresearchgate.net This process follows pseudo-first-order kinetics. nih.gov
Combined Microelectrolysis and Ozonation
The integration of interior microelectrolysis (IM) with ozonation has proven effective for the treatment of C.I. Reactive Black 5. researchgate.netiwaponline.com In this combined process, IM acts as a pretreatment step. Under optimal conditions (volumetric ratio of iron scraps to active carbon of 1.0, pH 2.0, and aeration dosage of 0.6 L/min), IM achieved 98.77% color removal and significant reductions in COD (46.05%) and Total Organic Carbon (TOC) (39.99%). researchgate.netiwaponline.com Subsequent ozonation for 200 minutes resulted in complete decolorization and further increased the COD and TOC removal rates to 77.78% and 66.51%, respectively. researchgate.netiwaponline.com Interestingly, while the initial IM pretreatment increased the acute toxicity of the effluent, the subsequent ozonation step effectively reduced it. researchgate.netiwaponline.com
Coupling AOPs with Biological Treatment Stages
Combining AOPs with biological treatments presents a promising and cost-effective strategy for the complete mineralization of reactive dyes. uab.catiwaponline.com AOPs can be used as a pre-treatment to break down the complex and recalcitrant dye molecules into more biodegradable intermediates, thereby enhancing the efficiency of the subsequent biological stage. mdpi.com
For instance, ozonation followed by an anaerobic treatment in an Up-Flow Anaerobic Sludge Blanket (UASB) reactor has been successfully used to treat synthetic textile waste containing RB5. iwaponline.com This combined approach achieved approximately 90% COD reduction and 94% dye removal. iwaponline.com Similarly, coupling Fenton's reagent with a biological process has led to significant decreases in COD (80.7%) and phenolic compounds (93.7%). mdpi.com The feasibility of combining various AOPs, including ozonation, Fenton, photo-Fenton, and UV/TiO2, with biological treatments for textile effluents containing benzidine-derived azo dyes has been demonstrated, with ozonation showing high efficiency in color removal. researchgate.net
Biological Treatment Approaches for C.I. Reactive Black 19
Biological methods, utilizing microorganisms such as bacteria, fungi, and algae, offer an eco-friendly and cost-effective alternative for the degradation of C.I. Reactive Black 19. uminho.pt These organisms produce enzymes that can break down the complex azo dye structure.
Bacterial Degradation: Several bacterial species have shown the potential to decolorize and degrade C.I. Reactive Black 19. Strains like Klebsiella oxytoca and Bacillus subtilis have demonstrated the ability to decolorize a 500 mg/L solution of the dye within 6 hours under optimal conditions (pH 7.0, 32°C, and with 0.5% yeast extract as a co-substrate). researchgate.net The degradation process often involves the reductive cleavage of the azo bonds under anaerobic conditions, leading to the formation of aromatic amines, which are then further metabolized under aerobic conditions. uminho.ptresearchgate.net
Fungal Degradation: White-rot fungi are particularly effective in degrading a wide range of dyes due to their non-specific extracellular ligninolytic enzyme systems, which include lignin (B12514952) peroxidase, manganese peroxidase, and laccase. researchgate.netijcmas.com Aspergillus niger has been shown to effectively decolorize C.I. Reactive Black 5, with optimal conditions being a pH of 8-10, an agitation of 130 rpm, and an incubation period of 7 days at 25°C. ijcmas.comresearchgate.net The fungus Bjerkandera adusta has also been identified as highly effective, capable of decolorizing the dye from black-blue to yellow in less than 10 days in shaken flask experiments. chem-soc.si Immobilized B. adusta in a stirred tank bioreactor also achieved significant decolorization over 20 days. chem-soc.si
Algal Degradation: Algae represent another promising biological tool for dye remediation. scione.com Species like Chlorella and Oscillatoria can degrade azo dyes, and some, such as Synechocystis sp. and Phormidium sp., have the capacity to remove Reactive Black B. ijcmas.com The mechanisms involved include bioaccumulation, biodegradation through enzymatic action, and photodegradation, where the algae's photosynthetic oxygen production can accelerate dye breakdown in the presence of light. scione.com
Data Tables
Table 1: Electrochemical Degradation of C.I. Reactive Black 5
| Method | Electrode/Catalyst | Conditions | Efficiency | Reference |
| Advanced Electrochemical Oxidation | Copper ions (Cu+) and H2O2 | 90 min electrolysis | 94.3-95.3% color removal | uminho.pt |
| Electrochemical Oxidation | Sb-doped SnO2 ceramic | Undivided reactor | Discoloration without significant COD reduction | researchgate.net |
| Electrochemical Treatment | Dimensionally stable anode/stainless steel cathode | NaCl electrolyte | Comparison with hypochlorite treatment | nih.gov |
Table 2: Electrocoagulation of Reactive Dyes
| Dye | Electrode | Optimal Conditions | Removal Efficiency | Reference |
| C.I. Reactive Black 19 | Aluminum | pH 8.4, ET 24.17 min, CD 59.11 mA/cm² | 96.25% dye removal | jecst.org |
| Reactive Green 19 | Aluminum | pH 11, 0.005 M KCl, 1 cm distance, 40V | >93% removal | muk.ac.ir |
| Reactive Blue 19 | Iron | pH 7, CD 3.75 mA/cm², 60 min | 98.72% color removal | researchgate.net |
Table 3: Hybrid and Combined Degradation Systems
| System | Target Dye | Key Findings | Efficiency | Reference |
| UV-LED/Chlorination | Reactive Blue 19 | Synergistic effect, OH• as primary radical | >99% removal in 30 min | nih.gov |
| Microelectrolysis/Ozonation | C.I. Reactive Black 5 | IM pretreatment enhances ozonation | 77.78% COD, 66.51% TOC removal | researchgate.netiwaponline.com |
| Ozonation/Anaerobic Treatment | C.I. Reactive Black 5 | Cost-effective, high removal rates | ~90% COD, 94% dye removal | iwaponline.com |
Table 4: Biological Treatment of C.I. Reactive Black Dyes
| Organism | Method | Optimal Conditions | Efficiency | Reference |
| Klebsiella oxytoca, Bacillus subtilis | Bacterial Degradation | pH 7.0, 32°C, 0.5% yeast extract | Decolorization of 500 mg/L in 6h | researchgate.net |
| Aspergillus niger | Fungal Degradation | pH 8-10, 130 rpm, 25°C, 7 days | Effective decolorization | ijcmas.comresearchgate.net |
| Bjerkandera adusta | Fungal Degradation | Shaken flask | Decolorization in <10 days | chem-soc.si |
| Chlorella, Oscillatoria | Algal Degradation | - | Capable of degrading azo dyes | ijcmas.com |
Bacterial Decolorization and Biodegradation
Bacteria offer a versatile approach to dye remediation, capable of functioning under both anaerobic and aerobic conditions. academicjournals.org Bacterial degradation of azo dyes like C.I. Reactive Black 19 often involves an initial anaerobic step where the azo bond is reductively cleaved, leading to the formation of aromatic amines. nih.gov These intermediates can then be further mineralized under aerobic conditions. nih.gov
Several bacterial strains have been identified for their ability to decolorize reactive dyes. A microbial community including Aeromonas hydrophila and E. coli achieved over 95% decolorization of RB5 within 24 hours. researchgate.net A strain of Brevibacterium sp. was used for the sequential decolorization of several reactive azo dyes. nih.gov In another study, mixed anaerobic cultures achieved 93.4% decolorization of C.I. Reactive Black 5 at an initial concentration of 2400 mg/L after a 24-hour incubation period. academicjournals.org The effectiveness of bacterial consortia is often attributed to the synergistic metabolic activities of different microbial species, which can lead to more complete mineralization of the dye molecules compared to single strains. researchgate.net
Phytoremediation Potential in Reactive Dye Systems
Phytoremediation is an emerging, cost-effective, and environmentally friendly technology that utilizes plants to remove pollutants from soil and water. researchgate.netscribd.com Certain aquatic and terrestrial plants have demonstrated the ability to take up and degrade synthetic dyes. researchgate.netscribd.com
Plants like Ceratophyllum demersum have been studied for their potential to remediate water contaminated with mixed reactive azo dyes, including C.I. Reactive Black. researchgate.net The mechanism of phytoremediation can involve several processes, including phyto-uptake, phyto-accumulation, and phyto-degradation, where plant enzymes break down the dye molecules. researchgate.netfrontiersin.org For instance, enzymes like polyphenol oxidase (PPO) and peroxidases found in plants can contribute to the degradation of dyes. frontiersin.org While research into the specific phytoremediation of C.I. Reactive Black 19 is ongoing, the broader success with other reactive dyes suggests its potential as a sustainable remediation strategy. researchgate.netscribd.com
Adsorption-Based Remediation of C.I. Reactive Black 19
Adsorption is a widely used physical method for removing dyes from wastewater due to its efficiency and the availability of various adsorbents. bioenergy.org.nzmatec-conferences.org
Activated carbon is a highly effective adsorbent due to its large surface area and porous structure. bioenergy.org.nzmatec-conferences.org The production of activated carbon from low-cost agricultural waste materials like coconut shells and palm shells offers a sustainable and economical approach to wastewater treatment. bioenergy.org.nzminciencias.gov.co
Studies have shown that activated carbon derived from these biomass sources can effectively adsorb reactive dyes. For C.I. Reactive Blue 19, a similar reactive dye, activated carbon from coconut shells has been extensively studied. vnu.edu.vnresearchgate.net The adsorption capacity is influenced by factors such as pH, initial dye concentration, and temperature. researchgate.net For example, coconut shell-based activated carbon (CSAC) was effective in adsorbing Reactive Blue 19, with the process being spontaneous and endothermic. researchgate.net Similarly, palm shell-based activated carbon has been successfully used for removing reactive dyes. minciencias.gov.co The efficiency of these biomass-derived activated carbons makes them a promising alternative to commercially produced carbons for the remediation of water contaminated with dyes like C.I. Reactive Black 19.
Table 3: Adsorption Characteristics of Biomass-Based Activated Carbon for Reactive Dyes
| Adsorbent | Dye | Maximum Adsorption Capacity (mg/g) | Kinetic Model | Isotherm Model |
| Coconut Shell Activated Carbon | Reactive Blue 19 | Not specified | Pseudo-second-order | Langmuir, Freundlich |
| Palm Shell Activated Carbon | Methylene Blue | Not specified | Not specified | Not specified |
| Maize Silk | Reactive Blue 19 | 71.6 | Not specified | Not specified |
This interactive table presents findings on the adsorption of reactive dyes by various biomass-based adsorbents. minciencias.gov.coresearchgate.netiwaponline.com
Modified Adsorbent Materials (e.g., Surfactant-Modified Zeolite)
Natural adsorbent materials like zeolites often possess a net negative structural charge. mdpi.com This characteristic limits their affinity for anionic dyes such as C.I. Reactive Black 19, which also carry a negative charge due to sulfonate groups. researchgate.net To overcome this electrostatic repulsion and enhance adsorption capacity, the surface of these materials can be modified. A common and effective method is treatment with cationic surfactants. mdpi.com
Surfactant modification alters the surface chemistry of the zeolite. scielo.org.co Cationic surfactants, such as cetyltrimethylammonium bromide (CTAB) or hexadecyltrimethylammonium bromide (HDTMA), are frequently used for this purpose. researchgate.netscielo.org.coacs.org The modification process involves bringing the zeolite into contact with a surfactant solution, causing the positively charged surfactant heads to attach to the negatively charged sites on the zeolite's external surface. mdpi.comscielo.org.co This initial attachment via ion exchange neutralizes the surface. As the surfactant concentration increases, a bilayer can form, with the hydrophobic tails of the first layer interacting with the tails of a second surfactant layer. This creates a new, positively charged surface that has a strong electrostatic attraction for anionic dye molecules. researchgate.net This modification substantially improves the adsorbability of reactive dyes. researchgate.net
Research has demonstrated the effectiveness of surfactant-modified zeolites for the removal of reactive dyes from aqueous solutions. Studies on clinoptilolite, a type of natural zeolite, modified with CTAB showed a significant increase in its capacity to adsorb reactive dyes. acs.orgresearchgate.net The adsorption mechanism is primarily an electrostatic interaction between the modified, positively charged adsorbent surface and the anionic dye molecules. researchgate.net The process is influenced by several factors, including pH, initial dye concentration, contact time, and temperature. acs.org Kinetic studies often show that the adsorption process follows a pseudo-second-order model, indicating that chemisorption is the rate-limiting step. researchgate.netacs.org
| Adsorbent | Surfactant | Target Dye | Max. Adsorption Capacity (q_m) | Reference Conditions | Source |
| Turkish Zeolite | Hexadecyltrimethylammonium bromide (HTAB) | C.I. Reactive Black 5 | ~14.16 mg/g | 298 K | researchgate.net |
| Turkish Clinoptilolite | Quaternary Amines | C.I. Reactive Black 5 | 61 mg/g | Not specified | researchgate.net |
| Zeolite | Cetyltrimethylammonium bromide (CTAB) | Reactive Black 5 | Not specified, but capacity increased with modification | pH, temperature, and concentration varied | acs.org |
Table 1: Research Findings on C.I. Reactive Black 19 Adsorption by Surfactant-Modified Zeolites.
Biosorption Using Microbial Biomass (e.g., Fungi, Algae)
Biosorption is an alternative remediation technique that utilizes the ability of biological materials, particularly microbial biomass, to bind and concentrate pollutants from aqueous solutions. tuiasi.ro This method is regarded as cost-effective and environmentally friendly, often employing dead (non-viable) biomass from fungi, algae, and yeast, which eliminates the need for nutrient supply and avoids issues of toxicity to the microorganism. tuiasi.roresearchgate.netdeswater.com The cell walls of these microorganisms are rich in functional groups such as carboxyl, amine, phosphate, and sulfhydryl, which can act as binding sites for dye molecules. tuiasi.romdpi.com
Fungal biomass has proven to be a particularly effective biosorbent for reactive dyes. researchgate.net Species like Aspergillus niger and the white-rot fungus Phanerochaete chrysosporium have been successfully used for the removal of C.I. Reactive Black 19. researchgate.netijcmas.com A study using non-living Phanerochaete chrysosporium biomass achieved up to 86.4% removal of C.I. Reactive Black 19 (RB-19) from an aqueous solution. researchgate.net Another study optimized the bioremediation of Reactive Black 5 using Aspergillus niger, achieving a decolorization of 91% at 25°C after a 7-day incubation period. ijcmas.com The efficiency of biosorption is dependent on factors like pH, temperature, biomass dosage, and initial dye concentration. tuiasi.roresearchgate.netijcmas.com For instance, the removal of RB-19 by P. chrysosporium was found to be optimal at a pH of 3 and a temperature of 50°C. researchgate.net
Algae, including various types of macroalgae, also serve as efficient biosorbents due to the functional groups present on their cell surfaces. nih.gov The process involves the electrostatic interaction between the charged groups on the algal surface and the anionic dye molecules. nih.gov Yeast, another type of microbial biomass, has also been studied for dye removal. Waste beer yeast slurry (Saccharomyces cerevisiae) showed a high biosorption capacity for Reactive Black B, reaching up to 158.7 mg/g. scielo.br The effectiveness of these microbial biosorbents highlights their potential as a sustainable alternative to conventional wastewater treatment methods. tuiasi.ro
| Microbial Biomass | Target Dye | Removal Efficiency / Capacity | Optimal Conditions | Source |
| Aspergillus niger | Reactive Black 5 | 91% decolorization | 25°C, 7 days incubation, pH 8-10, 130 rpm | ijcmas.com |
| Phanerochaete chrysosporium (dead) | C.I. Reactive Blue 19 (RB-19) | 86.4% removal | pH 3, 50°C, 0.6 g dosage, 30 min | researchgate.net |
| Waste Beer Yeast Slurry (Saccharomyces cerevisiae) | Reactive Black B (RBB) | 158.7 mg/g capacity | pH 2, 0.63 g/L dosage, 30 min | scielo.br |
Table 2: Research Findings on C.I. Reactive Black 19 Biosorption by Microbial Biomass.
Mechanistic and Kinetic Investigations of C.i. Reactive Black 19 Degradation
Elucidation of Degradation Pathways and Intermediate Products
The degradation of complex organic molecules like C.I. Reactive Black 19 invariably proceeds through the cleavage of chemical bonds, leading to the formation of various smaller, intermediate compounds before eventual mineralization into carbon dioxide, water, and inorganic ions.
While specific bond cleavage events for C.I. Reactive Black 19 are not detailed, the degradation of azo dyes, such as the closely related C.I. Reactive Black 5, provides a model for the likely initial steps. The primary point of attack in azo dyes is the nitrogen-nitrogen double bond (-N=N-), which constitutes the chromophore responsible for the dye's color nih.gov. Cleavage of this azo bond is a critical first step in decolorization.
Following the initial azo bond cleavage, the resulting aromatic structures, such as naphthalene (B1677914) and benzene (B151609) rings, are subjected to further oxidative attack. This process typically involves the introduction of hydroxyl groups onto the aromatic rings, leading to ring-opening reactions nih.gov. For other types of reactive dyes, like the anthraquinone-based C.I. Reactive Blue 19, degradation studies show the destruction of the core anthraquinone (B42736) structure, along with the cleavage of nitrogen linkages and amino groups, indicating that multiple sites within the molecule are susceptible to oxidative attack nih.gov.
The sequential breakdown of the parent dye molecule leads to a variety of intermediate products. Mass spectrometry is a key technique for identifying these transient compounds. In the ozonation of C.I. Reactive Black 5, intermediates were identified that correspond to fragments of the original molecule, alongside the detachment of sulfonate groups nih.gov.
For C.I. Reactive Blue 19, degradation via ozonation has been shown to produce intermediates such as phthalic acids and 1,3-indanone nih.gov. Further oxidation of these initial fragments leads to the formation of smaller, short-chain carboxylic acids like butene diacid, oxalic acid, and acetic acid, which are then ultimately mineralized nih.gov. It is plausible that the degradation of C.I. Reactive Black 19 would follow a similar pathway, generating various sulfonated aromatic intermediates before their rings are opened to form simple organic acids.
Below is a table of representative intermediate products identified during the degradation of related reactive dyes, which illustrates the types of compounds that may form during the breakdown of C.I. Reactive Black 19.
| Parent Dye | Degradation Process | Identified Intermediate Compounds | Reference |
| C.I. Reactive Black 5 | Ozonation | Aromatic fragments (m/z 281, 546, 201, 350, 286, 222), Oxalic acid, Formic acid, Acetic acid | nih.gov |
| C.I. Reactive Blue 19 | Ozonation | Phthalic acids, 1,3-indanone | nih.gov |
| C.I. Reactive Blue 19 | Fenton/Ozonation | Substituted naphthalene, Substituted benzene, Butene diacid, Oxalic acid, Acetic acid | nih.gov |
| C.I. Reactive Blue 19 | Biodegradation | C.I. Acid Blue 25 (m/z 393) | researchgate.net |
Identification and Role of Reactive Species in Degradation
Advanced oxidation processes generate highly reactive species that are responsible for the degradation of recalcitrant organic pollutants like reactive dyes. The specific contribution of each species can be determined through scavenging studies.
The hydroxyl radical (•OH) is a powerful, non-selective oxidizing agent (E° = 2.8 V) and is considered the primary species responsible for the degradation of organic compounds in many AOPs rsc.org. Processes like Fenton and photo-Fenton oxidation rely on the generation of •OH radicals to attack the dye molecule nih.govrsc.org. In the UV/chlorine advanced oxidation process used for the degradation of C.I. Reactive Blue 19, scavenging assays demonstrated that hydroxyl radicals were the dominant reactive species, accounting for a majority of the dye removal nih.gov. The mechanism involves the abstraction of hydrogen atoms or the addition to double bonds and aromatic systems, initiating the breakdown of the dye structure nih.gov.
In certain AOPs, other radical species can also contribute to the degradation process. For example, in the UV/chlorine system, both chlorine radicals (Cl•) and other related species are formed and participate in the oxidation of the dye nih.gov. A study on C.I. Reactive Blue 19 degradation using this method quantified the relative contributions of different radicals.
The following table summarizes the findings on the contribution of various reactive species to the degradation of C.I. Reactive Blue 19 in a UV-LED/chlorine process, providing a model for understanding similar processes.
| Reactive Species | Contribution to Degradation (%) | Reference |
| Hydroxyl Radicals (•OH) | 67.23% | nih.gov |
| Chlorine Radicals (Cl•) | 17.82% | nih.gov |
| Other Radicals (e.g., OCl•, Cl₂•⁻) | 8.56% | nih.gov |
Kinetic Modeling of Degradation Processes
Kinetic modeling provides valuable insights into the reaction pathways and the factors influencing the rate of degradation. The pseudo-first-order and pseudo-second-order models are commonly employed to describe the kinetics of dye degradation.
Application of Pseudo-First-Order and Pseudo-Second-Order Kinetic Models
The degradation kinetics of C.I. Reactive Black 19 are often analyzed using pseudo-first-order and pseudo-second-order models to determine the controlling mechanisms of the reaction.
The pseudo-first-order kinetic model assumes that the rate of reaction is proportional to the concentration of one of the reactants. In the context of dye degradation, it is often observed that the decolorization rate fits this model, particularly in processes like UV-enhanced ozonation. semanticscholar.org The linear form of the pseudo-first-order equation is expressed as:
log(q_e - q_t) = log(q_e) - (k₁/2.303)t
where:
q_e is the amount of dye adsorbed or degraded at equilibrium.
q_t is the amount of dye adsorbed or degraded at time t.
k₁ is the rate constant of the pseudo-first-order reaction.
A plot of log(q_e - q_t) versus t yields a straight line, from which the rate constant k₁ can be determined. phytopharmajournal.com
t/q_t = 1/(k₂q_e²) + (1/q_e)t
where:
k₂ is the rate constant of the pseudo-second-order reaction.
A linear plot of t/q_t against t allows for the determination of q_e and k₂. mdpi.com Studies have shown that the pseudo-second-order model often provides an excellent fit to the experimental data for the adsorption of reactive dyes. researchgate.net
Table 1: Comparison of Kinetic Models for C.I. Reactive Black 19 Degradation
| Kinetic Model | Key Assumption | Linear Equation | Parameters Determined | Often Applicable To |
| Pseudo-First-Order | Reaction rate is proportional to the concentration of one reactant. | log(q_e - q_t) = log(q_e) - (k₁/2.303)t | k₁ (rate constant) | Photocatalytic degradation, ozonation semanticscholar.org |
| Pseudo-Second-Order | The rate-limiting step is chemisorption. | t/q_t = 1/(k₂q_e²) + (1/q_e)t | k₂ (rate constant), q_e (equilibrium adsorption) | Adsorption processes researchgate.netsrce.hr |
Determination of Activation Energies
The activation energy (Ea) is a critical parameter that provides insight into the temperature dependence of the reaction rate. It represents the minimum energy required for a reaction to occur. The Arrhenius equation is used to calculate the activation energy:
k = Ae^(-Ea/RT)
where:
k is the rate constant.
A is the pre-exponential factor.
Ea is the activation energy.
R is the universal gas constant.
T is the absolute temperature.
By conducting degradation experiments at different temperatures, the rate constants can be determined, and a plot of ln(k) versus 1/T yields a straight line with a slope of -Ea/R, from which the activation energy can be calculated. mdpi.com A lower activation energy indicates that the reaction is less sensitive to temperature changes. For many degradation processes of synthetic dyes, the activation energy is determined to understand the energy barrier of the reaction. mdpi.com
Influence of Process Parameters on Reaction Rates
Several process parameters significantly influence the rate of C.I. Reactive Black 19 degradation. Optimizing these parameters is essential for achieving high degradation efficiency.
pH: The pH of the solution is a crucial factor. For many advanced oxidation processes, an acidic medium is preferred for the decomposition of dyes. mdpi.com However, in some cases, such as degradation using copper nanoparticles, the decolorization percentage increases with an increase in pH up to a certain point (e.g., pH 10), which may be due to the increased production rate of hydroxyl ions in a basic medium. pjoes.com For enzymatic degradation using peroxidase, the optimal pH for RB19 removal has been found to be in the range of 9-10. irost.ir
Initial Concentration: The initial concentration of the dye can affect the degradation rate. Generally, an increase in the initial dye concentration leads to a decrease in the degradation efficiency. mdpi.compjoes.com This is because at higher concentrations, more dye molecules are competing for the limited number of active sites on the catalyst or for the available oxidizing agents. srce.hr
Catalyst/Oxidant Dose: The concentration of the catalyst or oxidant plays a vital role. An increase in the catalyst or oxidant dose generally leads to an enhanced degradation rate up to an optimal point. mdpi.com For instance, in Fenton processes, increasing the concentration of H₂O₂ can increase the degradation efficiency. mdpi.com However, an excess of the catalyst or oxidant can have a negative effect due to scavenging of the reactive radicals. mdpi.com
Temperature: Temperature influences the reaction rate according to the Arrhenius equation. An increase in temperature generally leads to an increase in the degradation rate. mdpi.com For example, in the enzymatic decolorization of RB5, an optimal temperature of 30°C has been reported. irost.ir In another study on degradation using copper nanoparticles, the maximum decolorization was achieved at 50°C. pjoes.com
Table 2: Influence of Process Parameters on C.I. Reactive Black 19 Degradation Rate
| Parameter | General Influence | Example |
| pH | Highly dependent on the degradation method. | Optimal at pH 9-10 for peroxidase-mediated degradation irost.ir; maximum decolorization at pH 10 with copper nanoparticles pjoes.com. |
| Initial Concentration | Higher concentrations can decrease degradation efficiency. | Increased dye concentration from 0.03% to 0.1% resulted in decreased decolorization pjoes.com. |
| Catalyst/Oxidant Dose | Increased dose generally enhances the rate to an optimum level. | Degradation efficiency increases with H₂O₂ concentration in Fenton processes mdpi.com. |
| Temperature | Higher temperatures generally increase the reaction rate. | Optimal temperature of 30°C for enzymatic decolorization irost.ir; 50°C for degradation with copper nanoparticles pjoes.com. |
Assessment of Mineralization Efficiency
While decolorization indicates the breakdown of the chromophoric structure of the dye, it does not guarantee complete mineralization. Mineralization refers to the complete conversion of organic pollutants into simpler inorganic substances like CO₂, H₂O, and mineral acids. Total Organic Carbon (TOC) reduction and Chemical Oxygen Demand (COD) removal are key indicators used to assess the extent of mineralization.
Total Organic Carbon (TOC) Reduction Analysis
Total Organic Carbon (TOC) is a measure of the total amount of carbon in organic compounds and is a direct indicator of the degree of mineralization. ysi.com A significant reduction in TOC indicates the effective breakdown of the dye molecule into simpler, non-toxic compounds. Advanced oxidation processes are often employed to achieve high TOC removal. For instance, in a study on the degradation of Reactive Blue 19, the H₂O₂−HCO₃⁻−Co²⁺ system led to complete mineralization, as evidenced by TOC removal. nih.gov TOC analysis involves the oxidation of organic carbon to CO₂, which is then detected, typically by a non-dispersive infrared (NDIR) detector. ultraaqua.com
Chemical Oxygen Demand (COD) Removal Evaluation
Chemical Oxygen Demand (COD) is the amount of oxygen required to chemically oxidize the organic compounds in water. It is another important parameter for assessing the degree of pollution and the effectiveness of the treatment process. nih.gov A high COD value indicates a high concentration of organic pollutants. The removal of COD is a crucial goal in wastewater treatment. For example, in the degradation of Reactive Blue 19 using a UV/K₂S₂O₈ system, 78.5% of COD was removed after 3 hours of irradiation. semanticscholar.org In another study, the H₂O₂−HCO₃⁻−Co²⁺ system resulted in a reduction of COD from 315 mg O₂/L to 12.5 mg O₂/L. nih.gov
Table 3: Mineralization Efficiency of C.I. Reactive Black 19 Degradation
| Parameter | Description | Significance in Degradation Studies | Example of Removal Efficiency |
| Total Organic Carbon (TOC) | Measures the total amount of carbon in organic compounds. | Direct indicator of the complete breakdown of the dye molecule. | Complete mineralization observed in the H₂O₂−HCO₃⁻−Co²⁺ system nih.gov. |
| Chemical Oxygen Demand (COD) | Amount of oxygen needed to chemically oxidize organic pollutants. | Indicates the reduction in the overall organic pollution load. | 78.5% removal after 3 hours with UV/K₂S₂O₈ system semanticscholar.org; reduction from 315 to 12.5 mg O₂/L with H₂O₂−HCO₃⁻−Co²⁺ system nih.gov. |
Adsorption Phenomena and Equilibrium for C.i. Reactive Black 19
Adsorption Isotherm Modeling
Adsorption isotherms are fundamental to describing the equilibrium relationship between the concentration of the dye in the solution and the amount of dye adsorbed onto the solid adsorbent at a constant temperature. Various isotherm models are employed to fit experimental data, each based on different assumptions about the adsorbent surface and the nature of the adsorption process.
The Langmuir isotherm model is predicated on the assumption of monolayer adsorption occurring at specific homogeneous sites on the adsorbent surface. mdpi.com It also presumes that there is no interaction between the adsorbed molecules. mdpi.com The model suggests that once an adsorbate molecule occupies a site, no further adsorption can take place at that site. The favorability of the adsorption process according to the Langmuir model can be expressed by a dimensionless separation factor, RL. An RL value between 0 and 1 indicates favorable adsorption. mdpi.comphytopharmajournal.com
The linear form of the Langmuir equation is often used to determine the model parameters from experimental data. Studies on various reactive dyes, such as Reactive Black 5 and Reactive Blue 19, have shown that the Langmuir model can provide a good fit for the equilibrium data, suggesting that the adsorption process may involve the formation of a monolayer of dye molecules on the adsorbent surface. mdpi.comresearchgate.netnih.gov For instance, in the adsorption of Reactive Black 5 onto bentonite clay, the Langmuir model showed a high coefficient of determination (R² = 0.9915), indicating its suitability. mdpi.com Similarly, the adsorption of a reactive black dye (M-2R) on chitosan was found to conform well to the Langmuir equation. researchgate.net
| Adsorbent | Dye | qmax (mg/g) | KL (L/mg) | R2 | Reference |
|---|---|---|---|---|---|
| Bentonite Clay | Reactive Black 5 | Not Specified | Not Specified | 0.9915 | mdpi.com |
| Chitosan (66% DD) | Reactive Black M-2R | 31.11 | 0.03946 | >0.99 | researchgate.net |
| Bamboo Carbon | Reactive Black 5 | 545 | Not Specified | Not Specified | nih.gov |
| Active Carbon F400 | Reactive Black 5 | 176 | Not Specified | Not Specified | nih.gov |
The Freundlich isotherm is an empirical model that is often applied to describe adsorption on heterogeneous surfaces with a non-uniform distribution of adsorption heat and affinities. mdpi.commdpi.com Unlike the Langmuir model, it accounts for multilayer adsorption. researchgate.net The model is characterized by two constants: Kf, which is related to the adsorption capacity, and 'n', which is an indicator of the adsorption intensity or surface heterogeneity. mdpi.com A value of 1/n between 0 and 1 suggests favorable adsorption. researchgate.net
Experimental data for the adsorption of reactive dyes frequently show a good fit with the Freundlich model. For example, the adsorption of Reactive Black 5 onto bentonite clay was well-described by the Freundlich isotherm (R² = 0.9986), suggesting the heterogeneous nature of the adsorbent surface. mdpi.com In this particular study, the value of 1/n was 0.4359, indicating a favorable adsorption process. mdpi.com Similarly, the adsorption of reactive dyes onto activated carbon developed from Enteromorpha prolifera was better described by the Freundlich isotherm than the Langmuir model. scirp.org
| Adsorbent | Dye | Kf ((mg/g)(L/mg)1/n) | n | R2 | Reference |
|---|---|---|---|---|---|
| Bentonite Clay | Reactive Black 5 | 28.91 | 2.294 | 0.9986 | mdpi.com |
| Activated Carbon (from E. prolifera) | Reactive Dyes | 5.397 - 7.133 | Not Specified | >0.98 | scirp.org |
| Chitosan (66% DD) | Reactive Black M-2R | 1.34 | 1.25 | 0.958 | researchgate.net |
The Temkin isotherm model considers the interactions between the adsorbent and the adsorbate. mdpi.com A key assumption of this model is that the heat of adsorption of all molecules in the layer decreases linearly with coverage due to these interactions. mdpi.commdpi.com The model is characterized by the constants AT, the equilibrium binding constant, and bT, which is related to the heat of adsorption. mdpi.com While it is generally more applicable to gas-phase adsorption, it has been used to model the adsorption of dyes from aqueous solutions. mdpi.com For the adsorption of Reactive Black 5 on bentonite clay, the Temkin model yielded a coefficient of determination of 0.9818. mdpi.com
Other models, such as the Redlich-Peterson and Dubinin–Radushkevich isotherms, are also used to analyze equilibrium data. The Redlich-Peterson model, which combines elements of both the Langmuir and Freundlich models, was found to be the best fit for the adsorption of Reactive Black 5 onto bamboo-based active carbons. nih.gov
| Adsorbent | Dye | AT (L/g) | bT (J/mol) | R2 | Reference |
|---|---|---|---|---|---|
| Bentonite Clay | Reactive Black 5 | 3.08 | 312.85 | 0.9818 | mdpi.com |
| Chitosan (66% DD) | Reactive Black M-2R | 0.311 | 18.97 | 0.976 | researchgate.net |
Adsorption Kinetics of C.I. Reactive Black 19
Adsorption kinetics describe the rate of adsorbate uptake on the adsorbent and provide insights into the mechanism of adsorption. The analysis of kinetic data is essential for understanding the efficiency of the adsorption process and the factors that control its rate.
The pseudo-first-order model, proposed by Lagergren, assumes that the rate of adsorption is proportional to the number of unoccupied sites. srce.hr In contrast, the pseudo-second-order model assumes that the rate-limiting step may be chemical sorption involving valency forces through sharing or exchange of electrons between the adsorbent and adsorbate. mdpi.comresearchgate.net
Numerous studies on the adsorption of reactive dyes have found that the pseudo-second-order model provides a better fit to the experimental data than the pseudo-first-order model. researchgate.netsrce.hrresearchgate.neticm.edu.pl This is often indicated by a higher correlation coefficient (R²) and a closer agreement between the calculated and experimental values of the equilibrium adsorption capacity (qe). scirp.org For instance, the adsorption of Reactive Blue 19 onto coconut shell-based activated carbon was best described by the pseudo-second-order model. researchgate.net Similarly, the adsorption of Reactive Black 5 onto activated carbon and composite hydrogel beads also followed the pseudo-second-order kinetics. mdpi.comsrce.hr This suggests that the adsorption process is likely controlled by chemisorption. researchgate.net
| Adsorbent | Dye | Model | qe,exp (mg/g) | qe,calc (mg/g) | k1 (min-1) or k2 (g/mg·min) | R2 | Reference |
|---|---|---|---|---|---|---|---|
| Activated Carbon | Reactive Black 5 | Pseudo-First-Order | 76.4 | 29.2 | 0.017 (k1) | 0.978 | srce.hr |
| Pseudo-Second-Order | 76.4 | 81.8 | 0.0004 (k2) | 0.999 | |||
| Nanohydroxyapatite | Reactive Blue 19 | Pseudo-First-Order | Not Specified | Not Specified | Not Specified | <0.99 | icm.edu.pl |
| Pseudo-Second-Order | Not Specified | Not Specified | Not Specified | >0.99 | |||
| Chitosan | Reactive Black M-2R | Pseudo-Second-Order | Not Specified | Not Specified | Not Specified | >0.99 | researchgate.net |
The intra-particle diffusion model, developed by Weber and Morris, is used to identify the diffusion mechanism and rate-controlling steps of the adsorption process. researchgate.net The model suggests that the adsorption process can be divided into several stages: external surface adsorption (film diffusion), intra-particle diffusion, and the final equilibrium stage. srce.hrrsc.org
A plot of the amount of dye adsorbed (qt) versus the square root of time (t0.5) can reveal the involvement of intra-particle diffusion. If the plot is a straight line passing through the origin, then intra-particle diffusion is the sole rate-limiting step. rsc.org However, in many cases, the plot shows multiple linear regions, indicating that the adsorption process is controlled by more than one mechanism. researchgate.netrsc.org The initial curved portion of the plot is often attributed to boundary layer diffusion, while the subsequent linear portion is due to intra-particle diffusion. The fact that the line does not pass through the origin suggests that intra-particle diffusion is not the only rate-controlling step. rsc.org The adsorption of reactive dyes on various adsorbents has been shown to be controlled by both film diffusion and intra-particle diffusion. scirp.orgrsc.org
| Adsorbent | Dye | kid (mg/g·min0.5) | C (mg/g) | Interpretation | Reference |
|---|---|---|---|---|---|
| Activated Carbon (from E. prolifera) | Reactive Dyes | Not Specified | Not Specified | Intra-particle diffusion is the rate-limiting step. | scirp.org |
| Coconut Shell Activated Carbon | Reactive Blue 19 | Not Specified | Not Specified | Adsorption kinetics were best described by the intra-particle diffusion and pseudo-second order models. | researchgate.net |
Elovich and Bangham's Equation Applications
The Elovich equation is frequently employed to describe the kinetics of adsorption, particularly for systems involving chemisorption on heterogeneous surfaces. researchgate.net This model is predicated on the assumption that the rate of adsorption decreases exponentially as the amount of adsorbed solute increases. researchgate.net In the context of reactive dyes similar to C.I. Reactive Black 19, the Elovich model has been successfully applied to experimental data, suggesting that the rate-limiting step may be chemical in nature. researchgate.net
The applicability of the Elovich model to the adsorption of C.I. Reactive Blue 19 onto modified chitosan particles, for instance, indicates that chemisorption is a controlling mechanism in the process. researchgate.net The model's parameters, α (the initial adsorption rate) and β (the desorption constant related to surface coverage), provide insights into the adsorption behavior at the solid-liquid interface. The successful fitting of kinetic data to this model often implies that the adsorbent surface is heterogeneous, with varying activation energies for chemisorption. researchgate.net
While the Elovich equation is widely cited for such systems, Bangham's equation, which is used to determine if pore diffusion is the rate-controlling step, is less commonly applied in the specific context of C.I. Reactive Black 19 in recent literature. The focus remains heavily on models like the pseudo-first-order, pseudo-second-order, and Elovich equations to elucidate the kinetic mechanisms. researchgate.netwwjournal.ir
Thermodynamic Characterization of Adsorption
Thermodynamic analysis is essential for determining the feasibility, spontaneity, and nature of the adsorption process. Key parameters such as Gibb's free energy change (ΔG°), enthalpy change (ΔH°), and entropy change (ΔS°) are calculated from experimental data obtained at different temperatures. scirp.org
Determination of Gibb's Free Energy Change (ΔG°)
The Gibb's free energy change (ΔG°) indicates the degree of spontaneity of an adsorption process. A negative value for ΔG° signifies that the adsorption is spontaneous and thermodynamically feasible. scirp.orgresearchgate.netmdpi.com For the adsorption of analogous reactive dyes like C.I. Reactive Blue 19, studies consistently report negative ΔG° values across various temperatures, confirming the spontaneous nature of the dye's attachment to adsorbents like activated carbon. researchgate.netnih.govasthafoundation.in The magnitude of ΔG° often becomes more negative as the temperature increases, suggesting that higher temperatures favor the adsorption process. mdpi.com
Calculation of Enthalpy Change (ΔH°)
The enthalpy change (ΔH°) provides insight into the nature of the adsorption process, specifically whether it is endothermic (heat is absorbed) or exothermic (heat is released). scirp.org A positive ΔH° value indicates an endothermic process, which is common for the chemisorption of many reactive dyes. asthafoundation.inmdpi.com This suggests that an increase in temperature facilitates the adsorption, potentially by increasing the mobility of dye molecules, swelling the internal structure of the adsorbent, or overcoming an activation energy barrier. scirp.org For example, the adsorption of C.I. Reactive Blue 19 on coconut shell-based activated carbon was found to have a positive ΔH° of 7.771 kJ/mol, confirming its endothermic nature. researchgate.net
Evaluation of Entropy Change (ΔS°)
Table 1: Thermodynamic Parameters for the Adsorption of C.I. Reactive Blue 19 on Various Adsorbents
Mechanisms of Dye-Adsorbent Interaction
The removal of C.I. Reactive Black 19 from aqueous solutions is governed by a combination of physical and chemical interactions between the dye molecules and the adsorbent surface. The specific mechanism depends on factors such as the adsorbent's surface chemistry, the solution's pH, and the dye's molecular structure.
Role of Ionic and Hydrogen Bonding
Ionic interactions, or electrostatic attractions, are a primary mechanism for the adsorption of anionic dyes like C.I. Reactive Black 19, which contains sulfonate groups (-SO₃⁻). researchgate.net At pH values below the adsorbent's point of zero charge (pHpzc), the surface of the adsorbent becomes positively charged. This positive surface readily attracts the negatively charged anionic dye molecules, leading to strong electrostatic adsorption. nih.govnih.gov Conversely, at high pH (above pHpzc), the adsorbent surface becomes negatively charged, causing electrostatic repulsion and a decrease in adsorption efficiency. researchgate.net
Table of Compounds Mentioned
Hydrophobic Interactions in Adsorption
Hydrophobic interactions play a significant role in the adsorption of large organic molecules like C.I. Reactive Black 19 from aqueous solutions. These interactions occur between the nonpolar parts of the dye molecule, primarily its aromatic rings, and hydrophobic sites on the adsorbent surface. In an aqueous environment, it is thermodynamically favorable for these nonpolar segments to minimize their contact with water molecules, leading them to associate with a nonpolar surface.
The strength of hydrophobic interactions can be significantly influenced by the ionic strength of the solution. The presence of salts, such as sodium chloride or sodium sulfate (B86663), in the wastewater can enhance the adsorption of reactive dyes. This phenomenon is often attributed to a "salting-out" effect. The added electrolyte increases the polarity of the aqueous solution, which in turn increases the hydrophobic effect and drives the less polar dye molecules out of the solution and onto the adsorbent surface. Furthermore, the salt ions can reduce the electrostatic repulsion between the negatively charged dye anions and a potentially negatively charged adsorbent surface, and also decrease repulsion between the adsorbed dye molecules, allowing for a higher packing density on the surface. researchgate.netresearchgate.netmdpi.comnih.gov
Research on the closely related C.I. Reactive Black 5 (RB5) has demonstrated this effect quantitatively. Studies show that increasing the concentration of NaCl significantly enhances the dye's adsorption capacity on activated carbon. mdpi.comnih.gov For instance, the decolourization efficiency of RB5 at 45 °C was observed to increase with rising NaCl concentrations. mdpi.com Similarly, using Na₂SO₄, which provides a higher ionic strength at the same molar concentration, can result in even greater adsorption. mdpi.comnih.gov This suggests that for dyes like C.I. Reactive Black 19, which also possess a large, complex aromatic structure, hydrophobic interactions are a key mechanism, and the high salinity typical of textile effluents can paradoxically aid in its removal by adsorption. ul.ie
Table 1: Effect of Ionic Strength on the Adsorption Efficiency of C.I. Reactive Black 5 on Activated Carbon at 45 °C
| Salt Added | Salt Concentration (mol/L) | Decolourization Efficiency (%) |
| None | 0 | 78.83 |
| NaCl | 0.01 | 89.17 |
| NaCl | 0.05 | 92.42 |
| NaCl | 0.10 | 93.67 |
| NaCl | 1.00 | 97.42 |
| Na₂SO₄ | 0.01 | 91.08 |
This interactive table is based on data from a study on C.I. Reactive Black 5, a structurally similar reactive azo dye. The data illustrates the principle of ionic strength enhancing adsorption. mdpi.com
Influence of Adsorbent Surface Functional Groups
The chemical nature of the adsorbent surface, specifically the presence of various functional groups, is a critical determinant of its capacity to adsorb C.I. Reactive Black 19. researchgate.netajpojournals.org As an anionic dye, C.I. Reactive Black 19 possesses multiple sulfonate groups (-SO₃⁻) that are negatively charged in solution. Consequently, its interaction with an adsorbent is heavily governed by electrostatic forces. researchgate.netrsc.org The type, density, and accessibility of functional groups such as carboxyl (-COOH), hydroxyl (-OH), and amino (-NH₂) groups on the adsorbent surface dictate the surface charge and potential for other interactions like hydrogen bonding. ajpojournals.orgnih.gov
The pH of the solution is a master variable that controls the surface charge of the adsorbent and the degree of ionization of the dye.
Amino Groups (-NH₂): These groups are basic in nature. In acidic solutions (low pH), they become protonated to form positively charged ammonium groups (-NH₃⁺). These positive sites create strong electrostatic attraction for the anionic sulfonate groups of C.I. Reactive Black 19, leading to enhanced adsorption. nih.gov
Carboxyl (-COOH) and Hydroxyl (-OH) Groups: These are acidic functional groups. At low pH, they are predominantly in their non-ionized forms and can participate in hydrogen bonding with the amine and hydroxyl groups on the dye molecule. As the pH increases, these groups deprotonate to form negatively charged carboxylate (-COO⁻) and phenolate (-O⁻) groups. researchgate.net This results in a negatively charged adsorbent surface, which electrostatically repels the anionic dye molecules, thereby reducing adsorption efficiency. nih.gov
Therefore, adsorbents with a high density of basic functional groups are generally more effective for removing anionic dyes like C.I. Reactive Black 19, particularly under acidic to neutral conditions. Conversely, modifying an adsorbent to increase its acidic functional groups can decrease its affinity for anionic dyes but may enhance it for cationic dyes. researchgate.net The interplay between these groups and the solution pH allows for the tuning of adsorption processes for specific applications.
Table 2: Influence of Surface Functional Groups on the Adsorption of Anionic Dyes like C.I. Reactive Black 19
| Functional Group | Predominant Form at Low pH (e.g., pH < 4) | Predominant Form at High pH (e.g., pH > 8) | Primary Interaction with Anionic Dye at Low pH | Primary Interaction with Anionic Dye at High pH |
| **Amino (-NH₂) ** | Protonated (-NH₃⁺) | Neutral (-NH₂) | Strong Electrostatic Attraction | Hydrogen Bonding |
| Carboxyl (-COOH) | Neutral (-COOH) | Deprotonated (-COO⁻) | Hydrogen Bonding | Electrostatic Repulsion |
| Hydroxyl (-OH) | Neutral (-OH) | Deprotonated (-O⁻) | Hydrogen Bonding | Electrostatic Repulsion |
This interactive table summarizes the expected interactions based on general chemical principles of dye adsorption. ajpojournals.orgnih.govresearchgate.net
Development and Advanced Characterization of Novel Materials for C.i. Reactive Black 19 Remediation
Synthesis Methodologies for Adsorbents and Catalysts
The performance of materials in dye remediation is intrinsically linked to their synthesis. Various methods are employed to create adsorbents and catalysts with desired properties such as high surface area, specific pore structures, and active catalytic sites.
Hydrothermal synthesis is a versatile and widely used method for producing crystalline materials from aqueous solutions under high temperature and pressure. This technique allows for precise control over the size, morphology, and crystalline phase of the resulting materials, making it ideal for creating effective adsorbents and catalysts for dye removal. mdpi.com
One notable application is the one-step hydrothermal synthesis of magnetic Fe₃O₄/graphene oxide (Fe-GO) composites. bcrec.idbcrec.id In a typical procedure, graphene oxide is dispersed in deionized water, followed by the addition of iron salts. The mixture is then sealed in an autoclave and heated. This process facilitates the in-situ growth of Fe₃O₄ nanoparticles on the graphene oxide sheets, creating a composite material with both high adsorptive capacity and magnetic separability for easy recovery after use. bcrec.idbcrec.id Research has shown that these Fe-GO composites can achieve a removal efficiency of up to 99.2% for Reactive Black 5 (RB5) when used to activate persulfate. bcrec.id
Another example is the synthesis of mesoporous TiO₂ nanospheres via a template-free, one-pot hydrothermal process. mdpi.com By reacting titanium isopropoxide in an aqueous nitric acid solution at 100°C for 12 hours, researchers have successfully produced TiO₂ nanoparticles with a remarkably high surface area of 379.4 m²/g. mdpi.com These materials have demonstrated a significant adsorption capacity of 109 mg/g for C.I. Reactive Black 19. mdpi.com The simplicity, low cost, and energy efficiency of the hydrothermal method, which often requires no post-synthesis heat treatment, make it a highly attractive technique for scalable production of remediation materials. mdpi.com
Table 1: Hydrothermal Synthesis Parameters and Performance for C.I. Reactive Black 19 Remediation
| Material | Precursors | Synthesis Conditions | Performance Metric | Value | Reference |
|---|---|---|---|---|---|
| Fe₃O₄/GO Composite | Graphene Oxide, Iron Salts | Autoclave, High Temperature | RB5 Removal Efficiency (with Persulfate) | 99.2% | bcrec.id |
| Mesoporous TiO₂ Nanospheres | Titanium Isopropoxide, Nitric Acid | 100°C, 12 hours | Adsorption Capacity for RB5 | 109 mg/g | mdpi.com |
Green synthesis has emerged as an eco-friendly and cost-effective alternative to conventional chemical and physical methods for nanoparticle production. This approach utilizes biological entities such as plant extracts, bacteria, fungi, and algae to reduce metal ions into nanoparticles, eliminating the need for toxic reducing agents and harsh reaction conditions. nih.gov
For instance, silver nanoparticles (AgNPs) have been successfully synthesized using the fruit extract of Viburnum opulus L. nih.gov The bioactive compounds within the extract act as both reducing and stabilizing agents, converting silver ions into stable, spherical AgNPs with an average diameter of 16 nm. nih.gov These green-synthesized AgNPs have proven to be effective catalysts for the degradation of various hazardous dyes, including C.I. Reactive Black 19. nih.gov Similarly, aqueous leaf extracts from Cestrum nocturnum L. have been used to synthesize AgNPs under sunlight exposure, demonstrating rapid and efficient catalytic degradation of organic dyes in the presence of a reducing agent like Sodium borohydride. nih.gov
Iron oxide nanoparticles (FeONPs) have also been produced via green routes using Piper betle leaf extract. sphinxsai.com The phenolic constituents in the extract serve as both reducing and stabilizing agents, leading to the formation of spherical FeONPs with an average particle size of 16 nm. sphinxsai.com These bio-synthesized nanoparticles have been utilized as effective catalysts for the decolorization of industrial dyes. sphinxsai.com Another green approach involves using the gelatin from Labeo rohita fish scales to both reduce and stabilize copper nanoparticles (Cu-NPs), which have shown high efficiency in decolorizing C.I. Reactive Black 19. pjoes.com
Table 2: Examples of Green Synthesis for Nanoparticles Used in Dye Remediation
| Nanoparticle | Biological Source | Key Bio-molecules | Particle Size | Application | Reference |
|---|---|---|---|---|---|
| Silver (AgNPs) | Viburnum opulus L. fruit extract | Bioactive compounds | ~16 nm | Catalytic degradation of RB5 | nih.gov |
| Silver (AgNPs) | Cestrum nocturnum L. leaf extract | Phytochemicals | ~77 nm | Catalytic degradation of organic dyes | nih.gov |
| Iron Oxide (FeONPs) | Piper betle leaf extract | Phenolic constituents | ~16 nm | Catalytic decolorization of dyes | sphinxsai.com |
| Copper (Cu-NPs) | Labeo rohita fish scales | Gelatin | Not specified | Decolorization of RB19 | pjoes.com |
The sol-gel method is a low-temperature wet-chemical technique used for the fabrication of solid materials from small molecules. It involves the conversion of a solution system (sol) into a solid-phase material (gel). This method offers excellent control over the chemical composition, microstructure, and surface properties of the final product, making it highly suitable for preparing catalysts for dye degradation. nih.govmdpi.com
A common application of this method is the synthesis of titanium dioxide (TiO₂) based photocatalysts. For example, Fe-doped TiO₂ nanoparticles have been prepared using a reverse-micelle sol-gel method. nih.govmdpi.com This approach allows for the creation of nanoparticles with a uniform shape and size, and facilitates the incorporation of iron (Fe) into the titania matrix, which can enhance photocatalytic activity under visible light by reducing the material's band gap. nih.govmdpi.com Similarly, a modified sol-gel method has been used to synthesize iron titanate (Fe₂TiO₅) nanoparticles, which act as efficient photocatalysts for dye degradation under natural sunlight. royalsocietypublishing.org
The sol-gel process can also be adapted to create complex composite materials. An ionic liquid-assisted sol-gel process has been employed to fabricate Cerium (Ce) and Phosphorus (P) co-doped TiO₂ nanomaterials. acs.org The use of an ionic liquid as a capping agent helps to control the particle size and prevent agglomeration, resulting in a catalyst with a high surface area. acs.org Furthermore, ZnO nanoparticles synthesized by a modified sol-gel method have been shown to be effective photocatalysts for the degradation of reactive dyes. researchgate.net The process typically involves dissolving a zinc precursor (e.g., Zinc acetate (B1210297) dihydrate) in a solvent, followed by hydrolysis and condensation to form a gel, which is then dried and calcined to produce the final ZnO nanoparticles. researchgate.net
Advanced Structural and Morphological Characterization
Understanding the physical and structural characteristics of synthesized materials is paramount to evaluating their potential for C.I. Reactive Black 19 remediation. Advanced microscopy techniques provide direct visualization of the material's surface and internal structure.
Scanning Electron Microscopy (SEM) is a powerful technique used to examine the surface topography and morphology of materials at a high resolution. It is routinely used to characterize the adsorbents and catalysts developed for dye removal.
SEM analysis of Fe₃O₄/graphene oxide (Fe-GO) composites synthesized via the hydrothermal method reveals the distribution and anchoring of Fe₃O₄ nanoparticles on the layered structure of graphene oxide. bcrec.id For composite hydrogel beads used in C.I. Reactive Black 19 adsorption, SEM images taken before and after the adsorption-desorption cycles show changes in the surface morphology, indicating the interaction between the adsorbent and the dye molecules. mdpi.com
In the case of Powdered Activated Carbon/Maghemite composites (MPCs) used for RB19 removal, SEM analysis is employed to investigate the specific morphology of the synthesized particles. tandfonline.comresearchgate.net Likewise, for zein/nylon composite nanofibers prepared by co-electrospinning, SEM images confirm the fibrous structure and provide information on the diameter distribution of the nanofibers, which is crucial for understanding their high surface area and porosity. researchgate.net The surface morphology of adsorbents derived from spent coffee grounds and modified with 3-aminopropyltriethoxysilane (B1664141) (APTES) has also been characterized by SEM to understand the changes resulting from the surface modification. cetjournal.it
Transmission Electron Microscopy (TEM) provides even higher resolution images than SEM, allowing for the detailed analysis of the size, shape, and internal structure of nanoparticles. It is an indispensable tool for characterizing nanocatalysts and nano-adsorbents.
For core-shell nanocomposites like Fe₃O₄@SiO₂@TiO₂, TEM characterization is essential to confirm the successful formation of the distinct core-shell structure. researchgate.net Micrographs can clearly show the magnetite (Fe₃O₄) core, the intermediate silica (B1680970) (SiO₂) layer, and the outer titania (TiO₂) shell. researchgate.net This structural information is vital for understanding the photocatalytic mechanism and the stability of the material.
In the study of Cerium and Phosphorus doped TiO₂ nanomaterials, TEM analysis revealed a particle size of approximately 6.2 nm, confirming the nanoscale dimensions of the catalyst. acs.org For green-synthesized silver nanoparticles using Viburnum opulus fruit extract, TEM analysis confirmed the production of well-dispersed, spherical, and uniformly sized nanoparticles, which is a key factor in their catalytic efficacy. nih.gov Similarly, TEM has been used to confirm the spherical shape and average particle size of iron oxide nanoparticles synthesized using plant extracts. sphinxsai.com
Table 3: Chemical Compounds Mentioned
| Compound Name | Chemical Formula |
|---|---|
| C.I. Reactive Black 19 | C₂₆H₂₅N₅Na₄O₁₉S₆ |
| Graphene Oxide | Not applicable (variable) |
| Iron(II,III) Oxide (Magnetite) | Fe₃O₄ |
| Persulfate | S₂O₈²⁻ |
| Titanium Dioxide (Titania) | TiO₂ |
| Titanium Isopropoxide | C₁₂H₂₈O₄Ti |
| Nitric Acid | HNO₃ |
| Silver Nitrate | AgNO₃ |
| Sodium Borohydride | NaBH₄ |
| Iron(III) Chloride | FeCl₃ |
| Copper Sulfate (B86663) | CuSO₄ |
| Zinc Acetate Dihydrate | Zn(CH₃COO)₂·2H₂O |
| Iron Titanate | Fe₂TiO₅ |
| Cerium Nitrate | Ce(NO₃)₃ |
| Triethyl Phosphate | (C₂H₅)₃PO₄ |
| Zinc Oxide | ZnO |
| 3-aminopropyltriethoxysilane (APTES) | H₂N(CH₂)₃Si(OC₂H₅)₃ |
| Silica (Silicon Dioxide) | SiO₂ |
X-ray Diffraction (XRD) for Crystalline Structure
X-ray Diffraction (XRD) is a crucial technique for determining the crystalline or amorphous nature of materials developed for the remediation of C.I. Reactive Black 19. The analysis of XRD patterns provides insights into the atomic and molecular structure of an adsorbent or catalyst, which can significantly influence its performance. For instance, well-defined, sharp peaks in an XRD pattern are indicative of a crystalline material, whereas broad humps suggest an amorphous structure. researchgate.net
In the context of dye remediation, XRD is used to characterize a wide range of materials. For example, in studies involving the degradation of similar reactive dyes like Reactive Black 5 (RB5), XRD patterns have been used to confirm the reduction of graphite (B72142) oxide to reduced graphene oxide (rGO), a material investigated for its photocatalytic activity. The pattern of graphite oxide typically shows a strong peak around 9.95°, which, after reduction, is replaced by a broad peak centered at approximately 24.1°, indicating the successful transformation to rGO. mdpi.com
Similarly, when developing composite materials, such as those involving metal nanoparticles on a support, XRD is essential for confirming the crystalline phases of the components. For nanocomposites designed for dye degradation, XRD analysis can reveal the presence of both the support material (e.g., multi-walled carbon nanotubes) and the crystalline phases of the doped metal oxides (e.g., ZnO). researchgate.net The crystallinity of materials like biochar, which can be used to adsorb reactive dyes, is also assessed using XRD. An amorphous structure, indicated by the absence of sharp peaks, is common for biochar derived from sources like Moringa oleifera. mdpi.com
Changes in the crystalline structure during the activation or modification of materials are also monitored by XRD. For activated carbon, the activation process can alter structural parameters such as the interlayer spacing (d₀₀₂) and the crystallite size (Lₐ, Lc), which can be tracked through XRD analysis to optimize the material's properties for adsorption. mdpi.com
Table 1: Illustrative XRD Structural Parameters for Carbon-Based Materials This table presents example data for carbon materials used in dye remediation to illustrate the type of information obtained from XRD analysis.
| Material | Characteristic Peak (2θ) | Interlayer Spacing (d₀₀₂) (Å) | Crystallite Size (Lₐ) (Å) | Crystallinity | Reference |
|---|---|---|---|---|---|
| Graphite Oxide | ~9.95° | - | - | Crystalline | mdpi.com |
| Reduced Graphene Oxide (rGO) | ~24.1° | - | - | Amorphous | mdpi.com |
| Raw Carbon Black | - | 3.96 | - | 83.6% | mdpi.com |
| Activated Carbon Black | - | 4.18 | ~40 | Amorphous Fraction Increased | mdpi.com |
Surface and Compositional Analysis Techniques
Energy Dispersive X-ray Spectroscopy (EDS or EDX) is an analytical technique used for the elemental analysis of a sample. wikipedia.org It is often coupled with scanning electron microscopy (SEM) to provide qualitative and semi-quantitative information on the elemental composition of the material's surface. nanoscience.comthermofisher.com This is vital in the development of novel materials for C.I. Reactive Black 19 remediation to confirm the presence of desired elements, verify successful modification or synthesis, and detect any impurities. rockymountainlabs.com
For instance, in the synthesis of nano-carbon adsorbents, EDS analysis is used to validate the existence and uniform distribution of key elements like Carbon (C), Nitrogen (N), Oxygen (O), and Zinc (Zn). nih.gov Similarly, for composite photocatalysts, EDS elemental mapping can show the homogeneous distribution of different elements, such as Titanium (Ti), Zinc (Zn), Sulfur (S), and Oxygen (O), across the material, confirming the successful formation of a heterojunction structure. mdpi.com
EDS analysis is also performed before and after the adsorption process. This can reveal changes in the surface elemental composition, providing evidence of the dye's components being adsorbed onto the material. For example, an increase in the percentage of sulfur or nitrogen on the adsorbent surface after exposure to a dye like C.I. Reactive Black 19 would suggest successful adsorption.
Table 2: Example Elemental Composition of a Nano-Adsorbent from EDS Analysis This table illustrates typical data obtained from an EDS analysis of a novel adsorbent material before its use in dye remediation.
| Element | Weight % | Atomic % |
|---|---|---|
| C K | 65.40 | 72.50 |
| N K | 20.14 | 19.10 |
| O K | 10.26 | 8.50 |
| Zn L | 4.20 | 0.90 |
| Total | 100.00 | 100.00 |
Data is illustrative and based on findings for nano-carbon adsorbents. nih.gov
X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive quantitative spectroscopic technique that provides detailed information about the elemental composition and the chemical and electronic state of the elements within a material. mdpi.comrsc.org It is indispensable for studying the surface chemistry of adsorbents and catalysts designed for C.I. Reactive Black 19 remediation. XPS can identify the functional groups on the material's surface, which often act as the active sites for dye binding or degradation. rsc.org
High-resolution XPS spectra of specific elements (e.g., C 1s, O 1s, N 1s) can be deconvoluted into several peak components, each corresponding to a different chemical state. For example, the C 1s spectrum of a biochar adsorbent can be fitted with peaks corresponding to C-C/C-H, C-O, and O=C-O bonds. researchgate.net Changes in the relative areas of these peaks after dye adsorption can elucidate the mechanisms of interaction.
In the characterization of photocatalysts, such as a bismuth vanadate (B1173111) (BiVO₄)-coated fabric used for the degradation of C.I. Reactive Blue 19, XPS is used to confirm the valence states of the constituent elements (e.g., Bi 4f, V 2p, O 1s), which is crucial for understanding the material's photocatalytic activity. researchgate.net Chemical derivatization XPS (CD-XPS) can also be employed to selectively tag and quantify specific functional groups, such as amino groups, that may not be easily distinguishable in a standard XPS analysis. kobv.de
Table 3: Illustrative Surface Functional Groups Identified by XPS on a Biochar Adsorbent This table shows representative binding energies and corresponding functional groups from a C 1s XPS spectrum of a biochar material.
| Binding Energy (eV) | Assignment | Relative Percentage (%) |
|---|---|---|
| 284.77 | C-C / C-H | 65 |
| 285.58 | C-O | 25 |
| 288.34 | O=C-O | 10 |
Data is illustrative based on typical values for biochar materials. researchgate.net
Elemental analysis, often referred to as CHNS analysis, determines the mass fractions of Carbon (C), Hydrogen (H), Nitrogen (N), and Sulfur (S) in a sample. This technique is particularly important for carbon-based materials like biochar and activated carbon, which are frequently developed for dye adsorption. The elemental composition provides fundamental information about the material's structure and degree of carbonization.
For biochar, the carbon content typically increases with higher pyrolysis temperatures, while the content of hydrogen, nitrogen, sulfur, and oxygen tends to decrease. researchgate.net This information is critical as the carbon content and the presence of heteroatoms like nitrogen can influence the surface chemistry and adsorptive properties of the material. For instance, nitrogen-doping of biochar has been shown to enhance the adsorption capacity for reactive dyes by introducing basic functional groups. semanticscholar.org
Table 4: Example Elemental Composition of Biochar Materials This table provides typical CHNS analysis data for biochar produced under different conditions, illustrating the impact of preparation on elemental composition.
| Material | C (wt.%) | H (wt.%) | N (wt.%) | S (wt.%) | O (wt.%)* | Reference |
|---|---|---|---|---|---|---|
| Cellulose-derived Biochar | 86.5 | 1.8 | <0.1 | <0.1 | 11.6 | nih.gov |
| Oak Leaf-derived Biochar | 72.4 | 2.5 | 1.4 | 0.2 | 23.5 | nih.gov |
| Nitrogen-Doped Biochar | 75.2 | 2.9 | 3.5 | - | 18.4 | semanticscholar.org |
\Oxygen content is often determined by difference.*
Porosity and Surface Area Determination
The Brunauer-Emmett-Teller (BET) method is a foundational analytical technique for measuring the specific surface area of solid and porous materials. wikipedia.organton-paar.com It relies on the physical adsorption of a gas (commonly nitrogen at 77 K) on the material's surface. measurlabs.com A high specific surface area is often a desirable characteristic for adsorbents, as it generally correlates with a higher number of available active sites for adsorbing molecules like C.I. Reactive Black 19. upi.edu
The BET analysis provides not only the specific surface area (in m²/g) but can also be used to determine pore volume and pore size distribution (often using the Barrett-Joyner-Halenda (BJH) method). mdpi.com These parameters are critical for understanding how dye molecules can access the internal pore structure of the adsorbent. For large dye molecules like C.I. Reactive Black 19, the pore diameter must be sufficient to allow for diffusion into the adsorbent's interior. researchgate.net
Materials developed for dye remediation exhibit a wide range of BET surface areas. For example, activated carbons prepared from agricultural waste like pomegranate residuals can have surface areas exceeding 800 m²/g. nih.gov In contrast, some composite materials or unmodified biochars may have much lower surface areas, but their effectiveness can be enhanced by specific surface functionalities. mdpi.com Studies on the adsorption of Reactive Black 5 have shown that bamboo-based activated carbons can achieve very high surface areas, in the range of 1400-2123 m²/g, leading to high adsorption capacities. hbku.edu.qa
Table 5: BET Surface Area and Porosity of Various Adsorbents for Reactive Dyes This table compiles data for different materials to illustrate the range of surface properties relevant to dye adsorption.
| Adsorbent Material | BET Surface Area (m²/g) | Total Pore Volume (cm³/g) | Average Pore Diameter (nm) | Reference |
|---|---|---|---|---|
| Pomegranate Residual AC | 825.5 | 0.346 | 1.44 | nih.gov |
| Bamboo Carbon (Sample 1) | 2123 | - | - | hbku.edu.qa |
| Bamboo Carbon (Sample 2) | 1400 | - | - | hbku.edu.qa |
| Chitosan-grafted Porous Particles | 106.1 | - | - | researchgate.net |
| Biochar-ZnO Composite (BZ) | 14.5 | - | - | mdpi.com |
| ZIF-8-F3 (Leaf-like) | 1419 | - | - | researchgate.net |
Pore Volume and Pore Size Distribution Analysis
The efficiency of an adsorbent material in removing dye molecules from an aqueous solution is intrinsically linked to its physical structure, particularly its pore characteristics. Pore volume and pore size distribution are critical parameters that dictate the surface area available for adsorption and the accessibility of that area to the adsorbate molecules. For a bulky molecule like C.I. Reactive Black 19, the pore architecture of the adsorbent plays a decisive role in the remediation process.
Materials with a high total pore volume generally offer a greater capacity for adsorption. However, the distribution of pore sizes is equally, if not more, important. Pores are typically categorized into three size ranges: micropores (<2 nm), mesopores (2–50 nm), and macropores (>50 nm). While micropores contribute significantly to the total surface area, they can be too small to accommodate the large C.I. Reactive Black 19 molecule, leading to pore blockage and a lower-than-expected adsorption capacity. This phenomenon underscores that a high surface area alone is not a sufficient predictor of a material's effectiveness for large dye remediation.
Conversely, mesoporous materials are often found to be highly effective. Their larger pore diameters facilitate the diffusion of the dye molecules into the interior structure of the adsorbent, allowing for efficient utilization of the available surface area. Research on an activated carbon felt used for the adsorption of Remazol Black B (an alternative name for C.I. Reactive Black 19) revealed a mean pore size of approximately 1 nm. nih.gov This microporous nature resulted in a slow intraparticle diffusion process, indicating that the small pore size was a rate-limiting factor in the adsorption kinetics. nih.gov
In studies involving similarly complex reactive dyes, such as Reactive Blue 19, the advantages of mesoporous structures are evident. For instance, a nano-carbon adsorbent (N-CM) was characterized as having a meso-macroporous structure with an average pore size of 24.8 nm and a total pore volume of 0.134 cm³/g. nih.gov Another material, uncalcined nanohydroxyapatite, demonstrated a mesoporous structure with an average pore diameter of 3.84 nm and a significantly higher total pore volume of 0.357 cm³/g. icm.edu.pl These examples highlight that an optimal adsorbent for C.I. Reactive Black 19 would likely possess a well-developed mesoporous structure, providing a balance between high surface area and accessible pores for the large dye molecule.
Table 1: Pore Characteristics of Various Adsorbents Used for Reactive Dye Remediation
| Adsorbent Material | Target Dye | Average Pore Diameter (nm) | Total Pore Volume (cm³/g) | Pore Classification |
| Activated Carbon Felt nih.gov | Remazol Black B (C.I. Reactive Black 19) | ~ 1.0 | Not Specified | Microporous |
| Nano-Carbon (N-CM) nih.gov | Reactive Blue 19 | 24.8 | 0.134 | Meso-macroporous |
| Uncalcined Nanohydroxyapatite icm.edu.pl | Reactive Blue 19 | 3.84 | 0.357 | Mesoporous |
Spectroscopic Analysis of Material-Dye Interactions
Fourier Transform Infrared (FTIR) Spectroscopy for Functional Group Changes
Fourier Transform Infrared (FTIR) spectroscopy is a powerful analytical technique used to identify the functional groups present on the surface of an adsorbent material and to elucidate their role in the adsorption process. By comparing the FTIR spectra of the adsorbent before and after its interaction with C.I. Reactive Black 19, researchers can identify which functional groups are involved in the binding of the dye molecule. This analysis provides crucial insights into the mechanism of adsorption, whether it is governed by physical forces, chemisorption, or a combination of both.
The FTIR spectrum of a typical adsorbent material often displays a variety of peaks corresponding to different vibrational modes of its surface functional groups. Common groups involved in dye adsorption include hydroxyl (-OH), carboxyl (-COOH), and amino (-NH₂) groups. When the adsorbent is loaded with C.I. Reactive Black 19, several changes in the spectrum can be observed:
Shifts in Peak Position: The wavenumber of a peak corresponding to a specific functional group may shift to a lower or higher frequency. This shift indicates that the group is involved in an interaction, such as hydrogen bonding or electrostatic attraction, with the dye molecule, which alters its vibrational energy.
Changes in Peak Intensity: The intensity of a peak may decrease, suggesting that the functional group is consumed or its dipole moment is altered through complexation or reaction with the dye. Conversely, an increase in intensity or the appearance of new peaks can be attributed to the characteristic functional groups of the adsorbed dye molecule itself.
Appearance of New Peaks: The formation of new chemical bonds between the adsorbent and the dye can result in the emergence of entirely new peaks in the spectrum.
For example, the broad absorption band typically observed around 3400 cm⁻¹ is attributed to the stretching vibrations of -OH groups on the adsorbent surface. rsc.org After adsorption of C.I. Reactive Black 19, a shift or change in the intensity of this band would suggest the involvement of these hydroxyl groups in hydrogen bonding with the dye's sulfonate (-SO₃⁻) or amino groups. Similarly, changes in the peaks in the region of 1600-1750 cm⁻¹, which are characteristic of C=O stretching in carboxyl groups, would point to their participation in the adsorption mechanism. The interaction between positively charged functional groups on the adsorbent (like protonated amine groups) and the anionic sulfonate groups of C.I. Reactive Black 19 is a key mechanism, and this would be reflected by changes in the N-H bending vibrations (around 1550-1650 cm⁻¹) and C-N stretching vibrations (around 1000-1350 cm⁻¹). acs.org
Table 2: Common FTIR Wavenumber Ranges and Corresponding Functional Groups in Dye Adsorption
| Wavenumber Range (cm⁻¹) | Functional Group | Type of Vibration | Potential Role in Adsorption |
| 3200 - 3600 | Hydroxyl (-OH), Amine (N-H) | Stretching | Hydrogen bonding with dye molecules |
| 2800 - 3000 | Aliphatic (C-H) | Stretching | Hydrophobic interactions |
| 1700 - 1750 | Carboxyl/Carbonyl (C=O) | Stretching | Electrostatic interaction, hydrogen bonding |
| 1550 - 1650 | Amine (N-H) | Bending | Electrostatic attraction with anionic dyes |
| 1000 - 1300 | C-O, C-N | Stretching | Involvement in complexation or electrostatic interactions |
Environmental Fate, Transport, and Modeling of C.i. Reactive Black 19
Reactive Transport Modeling (RTM)
Reactive Transport Models (RTMs) are computational tools that simulate the movement of substances through porous media, like soil and aquifers, while simultaneously accounting for the chemical and biological reactions that transform them. sustainability-directory.com These models are vital for predicting the fate of pollutants, designing remediation strategies, and assessing the viability of long-term solutions for contaminants like C.I. Reactive Black 19. sustainability-directory.commdpi.com
The conceptual framework for modeling the fate of azo dyes such as C.I. Reactive Black 19 involves understanding the key processes that govern their transport and transformation. Azo dyes are characterized by one or more azo bonds (–N=N–) which, under anaerobic conditions, can be reduced to form aromatic amines, some of which are potentially carcinogenic. researchgate.net The modeling approach, therefore, must account for advection (bulk movement with flowing water), dispersion (spreading), and a suite of reactions including adsorption to soil particles and biodegradation. sustainability-directory.comlbl.gov
Numerical approaches to implementing these frameworks range from simplified one-dimensional screening models to complex three-dimensional modular models. mdpi.com
Common Numerical Modeling Tools:
| Model/Software | Approach | Description |
| Screening Models (1D) | Deterministic | Use simplified site conditions to provide a general understanding of contaminant extent and timing with low computational effort. mdpi.com |
| Modular 3D Flow Models (e.g., MODFLOW, PFLOTRAN, OpenGeoSys) | Deterministic | Offer higher accuracy by accounting for spatial and temporal variability in parameters affecting flow and reactivity. They often include reaction modules to simulate complex biogeochemical processes. mdpi.comupc.edu |
| Stochastic Models | Probabilistic | Account for the inherent randomness and heterogeneity of subsurface environments to construct probable scenarios and aid in risk assessment. mdpi.com |
| Surrogate Models (Machine Learning) | Data-Driven | Trained on the outputs of a limited number of complex process-based simulations to rapidly predict system evolution and perform sensitivity analysis. mdpi.comdtu.dk |
These models mathematically describe the simultaneous processes of transport and reaction, providing a predictive lens into the subsurface behavior of the dye. sustainability-directory.comlbl.gov
Effective RTMs for C.I. Reactive Black 19 must integrate multiple coupled processes. lbl.gov The transport of the dye is a physical process governed by the principles of fluid dynamics in porous media. This is coupled with chemical processes such as adsorption/desorption onto soil minerals and organic matter, and biological processes like microbial degradation. lbl.govdtu.dkusgs.gov
The complexity of these interactions necessitates an integrated approach. For instance, the biodegradation of the dye can alter the local geochemistry (e.g., pH, redox potential), which in turn can affect the rate of chemical reactions and the dye's tendency to adsorb to the soil matrix. dtu.dk Advanced RTMs are designed to handle these non-linear interactions, simulating how physical transport, chemical equilibrium and kinetics, and microbially-mediated reactions collectively determine the contaminant's fate. lbl.govusgs.gov This integration is crucial for accurately predicting the dye's persistence and potential for transformation in the environment.
Mass Balance and Conservation Principles in Environmental Systems
The principle of mass balance, or mass conservation, is a foundational concept in all environmental transport models. oneclicklca.com It dictates that the mass of a contaminant such as C.I. Reactive Black 19 entering a defined volume (e.g., a section of an aquifer) must equal the mass leaving that volume, plus or minus any mass that is lost or gained through chemical or biological transformations within the volume. oneclicklca.com
In the context of RTM, this principle is applied through a set of governing equations. A mass balance equation for a dissolved contaminant like C.I. Reactive Black 19 accounts for:
Advective and Dispersive Flux: The rate at which the dye enters and leaves the control volume with the flowing groundwater.
Source/Sink Terms: The rate at which the dye is added (e.g., from a contamination source) or removed. Removal mechanisms include degradation (breaking down into other compounds) and sorption (attachment to soil particles).
This approach allows for the tracking of materials through a complex system. circularise.comiscc-system.org By ensuring that mass is conserved for all chemical species in the model, scientists can quantify the rates of different environmental processes and predict how the concentration of the dye will change over time and space.
Prediction of Contaminant Plume Behavior and Transport Pathways
A primary application of RTM is the prediction of contaminant plume behavior. A plume is the zone of contaminated groundwater that spreads out from a source. Models can forecast the size, shape, and concentration distribution of a C.I. Reactive Black 19 plume as it migrates through the subsurface. mdpi.commdpi.com
These predictions are crucial for:
Risk Assessment: Determining the potential for the plume to reach sensitive receptors like drinking water wells or surface water bodies.
Remediation Design: Guiding the placement of treatment systems, such as permeable reactive barriers or injection wells for bioremediation agents. mdpi.com
Models also help elucidate the dominant transport pathways. For C.I. Reactive Black 5, a closely related dye, studies have shown that it exhibits high mobility in alluvial soils, indicating a potential to contaminate groundwater. researchgate.net The degradation pathway is also a critical component. For example, studies on the biodegradation of Reactive Black 5 in floating treatment wetlands have identified numerous metabolites, showing a breakdown from the parent molecule into smaller, less colored compounds. nih.gov Understanding these transformation pathways is essential, as the degradation products may have different toxicity and mobility characteristics than the original dye. researchgate.net
Interactions with Environmental Matrices and Implications for Transport
The transport of C.I. Reactive Black 19 is significantly influenced by its interactions with environmental matrices such as soil, sediment, and natural organic matter. racalum.com The primary interaction mechanism is adsorption, where dye molecules attach to the surface of solid particles. jwent.net This process can retard the movement of the dye, effectively slowing the advance of the contaminant plume.
Key factors influencing these interactions include:
Soil and Adsorbent Properties: The surface area, pore size, and surface chemistry of soil particles (clays, metal oxides) and organic matter control the capacity for dye adsorption. researchgate.netnih.gov
Water Chemistry: The pH of the groundwater can alter the surface charge of both the dye molecule and the soil particles, affecting the electrostatic attraction or repulsion between them. jwent.net The presence of salts, common in textile wastewater, can also enhance the adsorption of reactive dyes. researchgate.net
Advanced Analytical and Spectroscopic Characterization in C.i. Reactive Black 19 Research
UV-Visible Spectrophotometry for Reaction Monitoring
UV-Visible spectrophotometry is a fundamental tool for tracking the decolorization of dye solutions and gaining initial insights into the degradation process. By measuring the absorbance of light at different wavelengths, it is possible to quantify the concentration of the dye and observe changes in its chromophoric structure.
The decolorization of reactive dyes such as C.I. Reactive Black 19 is primarily monitored by observing the decrease in absorbance at the wavelength of maximum absorption (λmax) in the visible region of the spectrum. For the closely related and extensively studied C.I. Reactive Black 5 (RB5), the characteristic blue color is attributed to its complex chromophore, which exhibits a major absorbance peak at approximately 599-600 nm. mdpi.comresearchgate.net The intensity of this peak is directly proportional to the dye concentration, allowing for the quantitative assessment of color removal over time during degradation processes like ozonation or photocatalysis. mdpi.commdpi.com
The UV region of the spectrum also provides valuable information. For instance, RB5 shows distinct peaks related to its benzene (B151609) and naphthalene (B1677914) ring structures. mdpi.com The disappearance of the peak around 600 nm signifies the cleavage of the azo bonds (–N=N–), which are the primary chromophoric groups responsible for the dye's color. mdpi.com This destruction of the conjugated system leads to the loss of color and is a key indicator of successful degradation.
Table 1: Characteristic UV-Visible Absorption Peaks of C.I. Reactive Black 5
| Wavelength (nm) | Corresponding Structural Moiety |
| ~600 | Azo Double Bonds (Chromophore) |
| UV Region | Benzene and Naphthalene Rings |
During the degradation of reactive dyes, shifts in the absorption spectrum can provide clues about the reaction mechanism. A "blue shift," or hypsochromic shift, to a shorter wavelength, has been observed during the degradation of the related anthraquinone (B42736) dye, C.I. Reactive Blue 19. nih.govresearchgate.net This phenomenon is often attributed to the modification of the chromophoric system or the formation of intermediate products with different electronic properties. researchgate.net
For example, a blue shift can indicate the oxidative degradation of the dye's chromophore, leading to the formation of smaller, less conjugated molecules that absorb light at lower wavelengths. researchgate.net In the initial stages of degradation, this can signify processes such as the hydroxylation of aromatic rings or the partial breakdown of the conjugated system before complete cleavage of the azo bonds. The analysis of these spectral shifts, in conjunction with other analytical data, helps in postulating the initial steps of the degradation pathway.
Chromatographic Techniques for Degradation Product Analysis
Liquid chromatography-mass spectrometry (LC-MS) is a powerful technique for identifying the non-volatile, often polar, intermediate products formed during the degradation of C.I. Reactive Black 19. In studies of the analogous C.I. Reactive Black 5, LC-MS has been instrumental in elucidating the complex degradation pathways. During ozonation, for example, a number of intermediate products have been identified by their mass-to-charge ratio (m/z). iwaponline.comnih.gov
The appearance of new peaks in the liquid chromatogram, corresponding to these intermediates, confirms the breakdown of the parent dye molecule. iwaponline.com The cleavage of the azo bond is a primary degradation step, leading to the formation of various aromatic amines and other smaller molecules. iwaponline.comnih.gov The identification of these intermediates is crucial for understanding the reaction mechanism and assessing the potential toxicity of the treated effluent, as some degradation products can be more harmful than the original dye.
Table 2: Degradation Intermediates of C.I. Reactive Black 5 Identified by LC-MS during Ozonation iwaponline.comnih.gov
| Product | Retention Time (min) | m/z |
| P1 | 7.43 | 281 |
| P2 | - | 286 |
| P3 | 10.84 | 546 |
| P4 | - | 201 |
| P5 | - | 222 |
| P6 | 2.22 | 350 |
Gas chromatography-mass spectrometry (GC-MS) is employed to identify volatile and semi-volatile organic compounds that may be formed during the degradation of reactive dyes. This is particularly relevant in advanced oxidation processes that can lead to the complete mineralization of the dye into smaller, more volatile fragments.
In the study of C.I. Reactive Black 5 degradation, GC-MS analysis has revealed the formation of compounds such as naphthalene-1,2-diamine and 4-(methylsulfonyl) aniline. nih.gov The identification of such products provides further evidence for the specific bonds that are cleaved during the degradation process and helps in constructing a more complete picture of the degradation pathway. For the related C.I. Reactive Blue 19, GC-MS has identified organic acids like phthalic acids and 1,3-indanone as primary degradation products. nih.gov
Table 3: Volatile Degradation Products of C.I. Reactive Black 5 Identified by GC-MS nih.gov
| Compound Name |
| Naphthalene-1,2-diamine |
| 4-(methylsulfonyl) aniline |
The ultimate goal of many dye degradation processes is complete mineralization, which involves the conversion of the organic dye molecule into simple inorganic ions, carbon dioxide, and water. Ion chromatography (IC) is the standard method for the quantitative analysis of these inorganic anions.
Table 4: Inorganic Ions Detected by Ion Chromatography during the Ozonation of C.I. Reactive Black 5 mdpi.comiwaponline.comnih.gov
| Inorganic Ion |
| Sulfate (B86663) (SO₄²⁻) |
| Nitrate (NO₃⁻) |
| Oxalate |
| Formate |
| Acetate (B1210297) |
Other Advanced Spectroscopic Methods
In the comprehensive analysis of C.I. Reactive Black 19 and its interactions with textile substrates, researchers utilize a range of advanced spectroscopic techniques beyond the more common methods. These specialized approaches provide deeper insights into the photophysical properties of the dye and the intricate nature of the dye-fiber bond. This section explores the application of Photoluminescence (PL) Spectroscopy and Raman Spectroscopy in the study of this significant reactive dye.
Photoluminescence (PL) Spectroscopy
Photoluminescence (PL) spectroscopy is a powerful non-destructive method for investigating the electronic structure and excited-state dynamics of molecules. In the context of reactive dyes like C.I. Reactive Black 19, PL spectroscopy can offer valuable information on their purity, aggregation behavior, and interaction with the surrounding environment. While specific PL studies on C.I. Reactive Black 19 are not extensively documented in publicly available literature, the principles of the technique and studies on analogous compounds provide a framework for its potential application.
Reactive dyes, which often feature complex aromatic structures and multiple sulfonate groups, can exhibit fluorescence or phosphorescence under certain conditions. The emission properties are highly sensitive to the molecular environment, including solvent polarity, pH, and the presence of quenching agents. For instance, the aggregation of dye molecules on a fiber surface can lead to a significant decrease in fluorescence intensity, a phenomenon known as aggregation-caused quenching.
Future research employing PL spectroscopy on C.I. Reactive Black 19 could focus on:
Quantum Yield Determination: Quantifying the efficiency of light emission after absorption.
Fluorescence Lifetime Measurements: Probing the excited-state lifetime to understand deactivation pathways.
Solvatochromism Studies: Investigating the effect of solvent polarity on the emission spectra to understand dye-solvent interactions.
Aggregation Studies: Monitoring changes in PL intensity and spectra to study dye aggregation on the fiber surface.
Such studies would contribute to a more fundamental understanding of the dye's behavior in solution and on the substrate, which is crucial for optimizing dyeing processes and developing novel dyes with enhanced properties.
Raman Spectroscopy for Dye-Substrate Interactions
Raman spectroscopy is a vibrational spectroscopy technique that provides detailed information about the chemical structure and molecular interactions of a sample. It is particularly well-suited for studying dye-substrate interactions at a molecular level without the need for sample extraction.
In the analysis of textiles dyed with reactive dyes such as C.I. Reactive Black 19, Raman spectroscopy can be used to:
Identify the dye directly on the fiber.
Characterize the covalent bond formed between the dye and the fiber.
Investigate the orientation and conformation of the dye molecules on the substrate.
Assess the distribution of the dye within the fiber.
A significant challenge in the Raman analysis of dyed textiles is the often-strong fluorescence emission from the dye, which can overwhelm the weaker Raman scattering signal. This can be overcome by using near-infrared (NIR) laser excitation, which has insufficient energy to excite the electronic transitions responsible for fluorescence.
Research on various reactive dyes on cotton has demonstrated the utility of FT-Raman spectroscopy. The spectra obtained are typically dominated by the vibrational bands of the dye, allowing for clear identification even at low concentrations. Principal component analysis of the Raman data can further be used to discriminate between different states of the dye on the fabric, such as unfixed, hydrolyzed, and covalently bonded.
| Wavenumber (cm⁻¹) | Assignment in Cellulose (B213188) | Potential Assignment in a Reactive Azo Dye |
|---|---|---|
| ~2895 | C-H stretching | - |
| ~1600-1500 | - | Aromatic C=C stretching, N=N stretching (azo group) |
| ~1460 | CH₂ bending | - |
| ~1380 | C-H bending | - |
| ~1160 | C-O-C asymmetric stretching (glycosidic link) | - |
| ~1095 | C-O stretching | - |
| ~1040-1060 | - | S-O stretching (sulfonate group) |
| ~380 | Ring deformation | - |
Theoretical and Computational Chemistry Studies of C.i. Reactive Black 19
Future Research Directions and Challenges in C.i. Reactive Black 19 Studies
Development of Sustainable and Economically Viable Remediation Technologies
A primary challenge lies in moving beyond conventional physical and chemical treatment methods, which often have high costs and can generate secondary pollutants like toxic sludge. iaswc.comresearchgate.netpjoes.com Future research must prioritize the development of sustainable and economically viable technologies that are both effective and environmentally benign.
Biological treatment methods, for instance, are considered more affordable and safer for the environment. iaswc.com Research into microbial and enzymatic systems for the biodegradation of reactive dyes is a promising avenue. iaswc.com Studies have explored the use of various microorganisms, including fungi like Aspergillus niger and bacteria such as Bacillus albus, for their ability to decolorize and degrade azo dyes. nih.govresearchgate.net However, a significant hurdle is transforming these microbial cultures into a stable and easily manageable format for use in industrial effluent treatment plants (ETPs). iaswc.com
Adsorption is another cost-effective and sludge-free technology. mdpi.com Research is increasingly focused on using natural, low-cost adsorbents. Bentonite clay, for example, has been investigated for its capacity to remove Reactive Black 5 (a similar diazo reactive dye) from aqueous solutions. mdpi.com Other materials like carbon nanotubes have also shown high adsorbing capacity. mdpi.com Future work should aim to optimize the adsorption process using these materials and explore methods for their regeneration and reuse to enhance economic viability. mdpi.commdpi.com
Advanced Oxidation Processes (AOPs), such as ozonation and photo-electrochemical treatments, have also been studied. researchgate.net While effective, these can be energy-intensive. A key research direction is the integration of AOPs with biological methods to improve efficiency and reduce costs. For example, a combined approach using a microbial formulation followed by ozonation has shown high decolorization percentages for reactive dyes. iaswc.com
Table 1: Comparison of Emerging Remediation Technologies for Reactive Dyes
| Technology | Advantages | Challenges & Future Research Directions |
| Bioremediation (Microbial/Enzymatic) | Environmentally safe, lower cost, potential for complete mineralization. iaswc.com | Slow degradation rates, sensitivity to environmental conditions (pH, temp), need for stable microbial formulations for industrial use. iaswc.comresearchgate.net |
| Adsorption (e.g., Bentonite, Carbon Nanotubes) | Cost-effective, sludge-free, high efficiency, potential for adsorbent regeneration. mdpi.commdpi.com | Saturation of adsorbent sites, safe disposal of spent adsorbent, optimizing regeneration cycles for economic viability. mdpi.commdpi.com |
| Advanced Oxidation Processes (AOPs) | Rapid degradation, effective for recalcitrant compounds. researchgate.net | High energy consumption, potential formation of toxic byproducts, high operational costs. |
| Integrated Systems (e.g., Biological + AOP) | Synergistic effect, higher overall efficiency, improved biodegradability of byproducts. iaswc.com | Optimizing the sequence and operational parameters of combined treatments, assessing economic feasibility. |
Comprehensive Understanding of Complex Reaction Systems and Byproduct Evolution
The degradation of C.I. Reactive Black 19 involves complex chemical transformations. A significant knowledge gap exists in fully understanding the reaction pathways and the evolution of intermediate byproducts during various treatment processes. While many studies focus on color removal as a primary metric, this does not guarantee the complete mineralization of the dye into harmless substances like water and carbon dioxide. researchgate.netresearchgate.net
During AOPs like ozonation, colorless oxidation products may be formed that could still be toxic or recalcitrant. researchgate.net Similarly, anaerobic biodegradation of azo dyes can lead to the formation of aromatic amines, which are often more toxic and carcinogenic than the parent dye molecule. researchgate.net
Therefore, future research must employ advanced analytical techniques to identify and quantify these degradation intermediates. researchgate.net This includes methods like high-resolution mass spectrometry to characterize the complex mixtures produced during treatment. researchgate.net A thorough understanding of these reaction pathways is essential for:
Assessing the true detoxification of the effluent, not just decolorization.
Optimizing treatment processes to avoid the formation of hazardous byproducts.
Developing treatment trains where a second process can effectively degrade intermediates formed in the first.
Research has shown that combining ozonation with enzymes can rapidly convert dyes into intermediates with increased biodegradability, highlighting the potential of multi-step processes. researchgate.net Further investigation into the specific chemical structures and toxicity of these evolving byproducts is a critical area for future studies.
Integration of Multi-Disciplinary Approaches in Environmental Research
The environmental problems posed by C.I. Reactive Black 19 are multifaceted and cannot be solved from the perspective of a single scientific discipline. forskningsradet.no Addressing this complex challenge requires a shift from isolated disciplinary research to integrated, multi-disciplinary, and inter-disciplinary approaches. learningforsustainability.net Such an approach fosters deeper collaboration across different fields of knowledge. learningforsustainability.net
An integrated research framework would involve:
Chemists: To synthesize new catalysts, understand degradation pathways, and develop advanced analytical methods for byproduct identification.
Biologists and Microbiologists: To isolate and engineer novel microorganisms and enzymes with high degradation efficiency and stability.
Engineers (Chemical and Environmental): To design and optimize reactors, scale up processes, and ensure the economic and operational feasibility of treatment systems.
Toxicologists and Environmental Scientists: To assess the ecotoxicity of the parent dye and its degradation byproducts, ensuring that remediation strategies lead to a genuine reduction in environmental risk.
Computational Scientists: To develop predictive models for environmental fate and design optimized treatment protocols. mdpi.com
The dialogue and collaboration between these disciplines are essential for creating holistic and sustainable solutions. forskningsradet.no Fostering research environments that encourage such cross-disciplinary work is a key challenge but also a significant opportunity for scientific breakthroughs. learningforsustainability.net
Refinement and Validation of Predictive Environmental Fate Models
Predictive models are powerful tools for understanding and managing the environmental impact of pollutants like C.I. Reactive Black 19. While some research has focused on modeling specific processes, such as the kinetics and isotherms of adsorption, there is a need for more comprehensive environmental fate models. mdpi.commdpi.com
These models should be able to predict:
The transport and distribution of the dye in various environmental compartments (water, soil, sediment).
The persistence of the dye and its degradation byproducts under different environmental conditions.
The potential for bioaccumulation in aquatic organisms.
A major challenge is the lack of sufficient high-quality data to develop and validate these models. Future research efforts should include systematic data collection from both laboratory and field studies. This involves monitoring the concentration of the parent dye and its key byproducts over time in different environmental matrices.
Furthermore, refining these models requires incorporating the complex interactions between chemical, physical, and biological processes. For example, a model's accuracy would be improved by integrating data on microbial degradation rates, adsorption coefficients to soil particles, and photodegradation kinetics. Validating these complex models against real-world data from industrial sites and receiving water bodies is the ultimate test of their reliability and a crucial step toward their use in regulatory and risk assessment frameworks.
Q & A
Q. What experimental methodologies are most effective for characterizing the structural stability of C.I. Reactive Black 19 under varying pH conditions?
To assess structural stability, employ UV-Vis spectrophotometry to monitor absorbance shifts corresponding to chromophore degradation. Combine with FTIR spectroscopy to detect changes in reactive groups (e.g., sulfonic acid or vinyl sulfone moieties). For quantitative analysis, use high-performance liquid chromatography (HPLC) to track byproduct formation. Standardize conditions (e.g., 25–80°C, pH 2–12) and validate reproducibility via triplicate trials. Reference peer-reviewed protocols for reactive dye stability studies to ensure methodological rigor .
Q. How can researchers optimize dye-fiber covalent bonding efficiency in laboratory-scale applications of C.I. Reactive Black 19?
Design factorial experiments to test variables:
- Fixation parameters : Temperature (60–90°C), alkali concentration (10–50 g/L Na₂CO₃), and time (30–90 minutes).
- Fiber pretreatment : Use SEM-EDS to analyze surface morphology and elemental composition pre/post-dyeing.
Quantify bonding efficiency via wash-fastness tests (ISO 105-C06) and spectrophotometric measurement of residual dye in effluent. Compare results against kinetic models (e.g., pseudo-second-order) to identify rate-limiting steps .
Q. What analytical techniques are recommended for quantifying hydrolyzed vs. reactive forms of C.I. Reactive Black 19 in aqueous solutions?
Leverage reverse-phase HPLC with diode-array detection (DAD) for separation and quantification. Calibrate using pure standards of hydrolyzed and reactive forms. Confirm peak identity via LC-MS (ESI negative mode). For rapid screening, employ pH-dependent UV-Vis spectral deconvolution, validated against HPLC data. Document detection limits (e.g., LOD < 0.1 mg/L) and inter-day precision .
Advanced Research Questions
Q. How can mechanistic studies resolve contradictions in proposed degradation pathways of C.I. Reactive Black 19 under advanced oxidation processes (AOPs)?
Use a combination of radical scavengers (e.g., tert-butanol for •OH, NaN₃ for singlet oxygen) to identify dominant degradation pathways. Analyze intermediates via GC-MS and ¹H/¹³C NMR to reconstruct reaction networks. Apply density functional theory (DFT) to calculate bond dissociation energies and predict cleavage sites. Compare experimental vs. computational results to reconcile discrepancies in existing literature .
Q. What statistical approaches are suitable for meta-analysis of conflicting data on the ecotoxicological effects of C.I. Reactive Black 19 metabolites?
Perform a systematic review using PRISMA guidelines to aggregate data from peer-reviewed studies. Apply random-effects models to estimate pooled effect sizes (e.g., LC₅₀ for Daphnia magna) and assess heterogeneity via I² statistics. Use meta-regression to explore covariates (e.g., exposure duration, metabolite concentration). Validate findings via sensitivity analysis and funnel plots to detect publication bias .
Q. How can computational modeling improve the prediction of C.I. Reactive Black 19 adsorption kinetics on novel biochar substrates?
Develop machine learning models (e.g., random forest, gradient boosting) trained on datasets of biochar properties (surface area, pore size, functional groups) and adsorption capacities. Validate with laboratory batch experiments under varied ionic strengths and competing ion conditions. Compare predictions against traditional isotherm models (Langmuir, Freundlich) to identify synergies or limitations .
Methodological Guidance for Contradictory Data
Q. What strategies ensure reproducibility when synthesizing C.I. Reactive Black 19 analogs with modified reactive groups?
- Synthetic protocols : Publish detailed procedures in SI (supporting information), including purification methods (e.g., column chromatography, recrystallization) and characterization data (¹H NMR, HRMS, elemental analysis).
- Batch consistency : Report yields, purity (≥95% by HPLC), and spectral fingerprints for each batch. Cross-validate results with independent labs using shared reference samples .
Q. How should researchers address discrepancies in reported quantum yields for photodegradation of C.I. Reactive Black 19?
Standardize light sources (e.g., Xenon arc lamp with AM1.5G filter) and actinometry (ferrioxalate method) to calibrate photon flux. Use integrating sphere spectrophotometry to measure absorbed photons. Publish raw data (e.g., irradiance spectra, reaction vessel geometry) to enable cross-study comparisons .
Integration with Existing Literature
Q. What criteria should guide the selection of primary literature for comparative studies on C.I. Reactive Black 19’s reactivity across fiber types?
Prioritize studies with:
- Transparent methodologies : Full disclosure of dyeing conditions, fiber provenance, and analytical techniques.
- Controlled variables : Reports on temperature, pH, and ion concentration.
Exclude studies lacking purity data or using non-standardized fastness tests. Use citation tracking tools (Web of Science, Scopus) to identify seminal works .
Q. How can researchers critically evaluate conflicting hypotheses about the role of metal ions in catalytic degradation of C.I. Reactive Black 19?
Adopt a tiered validation approach:
In vitro assays : Test metal ions (Fe²⁺, Cu²⁺) in controlled AOP systems.
Speciation analysis : Use ICP-MS to quantify free vs. complexed ions.
Theoretical modeling : Apply Marcus theory to electron-transfer kinetics.
Publish negative results to mitigate confirmation bias .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
